Oxonol 595

Core Science & Biosynthesis

The Core Mechanism of Oxonol 595 (Oxonol VI): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxonol VI, also referred to as Oxonol 595, is an anionic, slow-response potentiometric fluorescent dye widely utilized for measuring transmembrane potential. Its mechanism of action is predicated on its voltage-dependent partitioning between the extracellular medium and the interior of a cell or vesicle. An inside-positive membrane potential, characteristic of cellular depolarization or ion pumping into vesicles, drives the negatively charged dye across the membrane. Subsequent binding to intracellular proteins and lipids enhances its fluorescence, providing a robust optical signal directly proportional to the change in membrane potential. This guide provides an in-depth exploration of Oxonol VI's mechanism, supported by quantitative data, detailed experimental protocols, and illustrative diagrams to facilitate its application in research settings.

Core Mechanism of Action

Oxonol VI is a lipophilic anion that exists in equilibrium between the aqueous phase and the lipid phase of a membrane.[1][2] The core mechanism relies on the Nernst equilibrium principle.[1][2][3] In a resting state or under hyperpolarized conditions, the relatively negative intracellular potential repels the anionic dye, limiting its entry. However, upon depolarization (the membrane potential becomes more positive inside), the electrochemical gradient shifts, driving the negatively charged Oxonol VI into the cell or vesicle.[1][3]

Once inside, the dye binds to the inner leaflet of the plasma membrane and intracellular proteins.[1][3] This binding event is crucial as it leads to a significant enhancement in the dye's fluorescence quantum yield and often a red spectral shift.[3] Therefore, an increase in fluorescence intensity directly correlates with an increase in the inside-positive membrane potential.[1][4] Conversely, membrane hyperpolarization results in the exclusion of the dye from the cell and a corresponding decrease in fluorescence.[5]

This response is classified as "slow" because it depends on the physical translocation and redistribution of the dye across the membrane, which occurs on a timescale of seconds to minutes, as opposed to the microsecond responses of "fast" potentiometric dyes.[5]

Signaling Pathway Visualization

The following diagram illustrates the fundamental mechanism of Oxonol VI in response to changes in plasma membrane potential.

Caption: Mechanism of Oxonol VI as a potentiometric probe.

Quantitative Data

Oxonol VI's response can be calibrated to provide quantitative measurements of membrane potential.[1][2] The data below summarizes key parameters gathered from various studies.

Parameter	Value	System / Conditions	Reference
Excitation Wavelength (λex)	599 - 614 nm	In vitro	[5][6]
Emission Wavelength (λem)	634 - 646 nm	In vitro	[5][6]
Partition Coefficient (γ)	~19,000	Dioleoylphosphatidylcholine vesicles (at zero voltage)	[1][2]
Working Concentration	10 - 500 nM	General use in vesicles	[6]
Working Concentration	0.15 µM	Kir2.1-liposomes	[7]
Working Concentration	2.5 µM	E. coli inverted membrane vesicles	[8]
Measured Potential	Up to 150 - 200 mV	Reconstituted vesicles with (Na⁺ + K⁺)-ATPase	[1][2]
Measured Potential	~160 mV	Reconstituted vesicles with H⁺-ATPase	[9]
Measured Potential	80 mV	ATP-energized S. pombe plasma membrane vesicles	[10]
Fluorescence Change	~1% per mV	Typical for DiBAC (bis-oxonol) dyes	[3]

Experimental Protocols

The following sections provide standardized protocols for the use of Oxonol VI in measuring membrane potential in reconstituted vesicles, a common application.

Stock Solution Preparation

• Solvent Selection : Oxonol VI is soluble in dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695).[5][6]

• Preparation : Prepare a high-concentration stock solution, for example, 3.16 mM in ethanol or a 0.32 M stock in DMSO.[6][7]

• Storage : Store the stock solution at -20°C or -80°C, protected from light. Under these conditions, it is stable for at least one to six months.[6]

Membrane Potential Assay in Vesicles

This protocol is adapted from methodologies used for studying ion pumps like (Na⁺+K⁺)-ATPase or H⁺-ATPase reconstituted into liposomes.[1][6][11]

• Buffer Preparation : Prepare an appropriate assay buffer (e.g., Tris-HCl or HEPES based) and equilibrate it to the desired experimental temperature (e.g., 20°C) in a fluorescence cuvette.[6]

• Background Measurement : Measure the background fluorescence of the buffer alone at the specified excitation and emission wavelengths (e.g., Ex: 614 nm, Em: 646 nm).[6]

• Dye Addition : Add the Oxonol VI stock solution to the cuvette to achieve a final concentration in the range of 10-500 nM.[6] Allow the fluorescence signal to stabilize.

• Vesicle Addition : Add a predetermined amount of the vesicle suspension (e.g., proteoliposomes) to the cuvette and mix gently. Monitor the fluorescence until a stable baseline is achieved, representing the dye's partitioning in the absence of a membrane potential.

• Potential Generation : Initiate the activity of the reconstituted protein to generate a membrane potential. This can be achieved by adding a substrate like ATP for an ion pump.[1][2][11]

• Data Acquisition : Continuously record the fluorescence signal using a spectrophotometer or plate reader. An increase in fluorescence indicates the generation of an inside-positive potential.[1][6]

• Calibration (Optional) : To quantify the membrane potential, a calibration curve can be generated. This is typically done by creating a potassium diffusion potential using the K⁺ ionophore valinomycin (B1682140) and varying concentrations of KCl, allowing for the correlation of fluorescence change to known potential values in millivolts (mV).[1][2]

Experimental Workflow Visualization

The diagram below outlines the key steps in a typical membrane potential assay using Oxonol VI with reconstituted vesicles.

Caption: Workflow for a vesicle-based Oxonol VI assay.

Considerations and Limitations

While Oxonol VI is a powerful tool, researchers should be aware of several factors:

• Pharmacological Activity : Oxonol dyes have been reported to exhibit pharmacological activity, potentially affecting ion channels and receptors. It is crucial to perform control experiments to ensure that observed effects are not due to off-target actions of the dye itself.[3]

• Anomalous Responses : In some systems, particularly with active mitochondrial proton pumps, fluorescence quenching (a decrease in signal) has been observed instead of the expected enhancement.[12][13] This may be due to dye aggregation around localized positive charges on the enzyme complexes.

• Calibration Issues : Calibrating the fluorescence signal can be complex. The interaction between anionic oxonols and cationic calibration reagents like the K⁺-valinomycin complex can complicate the interpretation of results.[3] In some vesicle systems, standard calibration methods may fail, necessitating the development of numerical models to estimate the potential.[10]

• Mitochondrial Exclusion : In whole-cell applications, anionic bis-oxonols like Oxonol VI are largely excluded from mitochondria, making them primarily sensitive to changes in the plasma membrane potential.[3] This is an advantage when studying plasma membrane phenomena but a limitation for direct measurement of mitochondrial membrane potential.

References

• 1. Oxonol VI as an optical indicator for membrane potentials in lipid vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 3. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Overcoming Protein Orientation Mismatch Enables Efficient Nanoscale Light-Driven ATP Production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Preparation of Everted Membrane Vesicles from Escherichia coli Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Estimation of membrane potential deltapsi in reconstituted plasma membrane vesicles using a numerical model of oxonol VI distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Anomalous response of oxonol-V to membrane potential in mitochondrial proton pumps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Use of oxonol V as a probe of membrane potential in proteoliposomes containing cytochrome oxidase in the submitochondrial orientation [pubmed.ncbi.nlm.nih.gov]

Oxonol 595: A Technical Guide to its Fluorescence Properties and Spectrum

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxonol 595, often referred to as Oxonol VI, is a voltage-sensitive fluorescent dye widely utilized in cellular and membrane physiology research. Its lipophilic anionic nature allows it to partition between the aqueous medium and cellular membranes in a manner dependent on the transmembrane potential. This partitioning behavior, coupled with its distinct fluorescence properties, makes it a powerful tool for investigating membrane potential dynamics in various biological systems, including non-excitable cells, mitochondria, and reconstituted vesicles. This technical guide provides an in-depth overview of the core fluorescence properties of Oxonol 595, detailed experimental protocols, and the underlying mechanism of its voltage-sensing capabilities.

Core Fluorescence Properties

The fluorescence characteristics of Oxonol 595 are highly sensitive to its local environment, particularly its binding state. In aqueous solutions, the dye exhibits baseline fluorescence. However, upon binding to hydrophobic environments such as cellular membranes or proteins, its fluorescence quantum yield and lifetime are significantly enhanced. This change in fluorescence intensity is the primary readout for membrane potential measurements.

Quantitative Fluorescence Data

The key spectral and photophysical properties of Oxonol 595 (Oxonol VI) are summarized in the table below. It is important to note that the exact values can vary depending on the solvent, temperature, and binding state of the dye.

Property	Value (Free in Aqueous Solution)	Value (Bound to Membranes/Proteins)	Reference(s)
Absorption Maximum (λ_abs)	~595 nm	614 - 632 nm	[1][2]
Emission Maximum (λ_em)	Not specified	630 - 646 nm	[1][3]
Molar Extinction Coefficient (ε)	Not definitively reported	~175,000 M⁻¹cm⁻¹ (in ethanol (B145695) for a similar bis-oxonol dye)
Quantum Yield (Φ)	Not definitively reported	Not definitively reported
Fluorescence Lifetime (τ)	~90 ps	0.5 - 1.5 ns	[2]

Mechanism of Voltage Sensing

Oxonol 595 is an anionic, lipophilic dye. Its mechanism of action as a membrane potential sensor is based on its voltage-driven partitioning between the extracellular medium and the cell interior. In a typical eukaryotic cell with a negative-inside membrane potential, the anionic dye is driven out of the cell. Upon depolarization (the membrane potential becomes less negative), the dye enters the cell and binds to intracellular membranes and proteins, leading to a significant increase in fluorescence. Conversely, hyperpolarization (the membrane potential becomes more negative) leads to the expulsion of the dye from the cell and a decrease in fluorescence.

Mechanism of Oxonol 595 Voltage Sensing.

Experimental Protocols

The following provides a general framework for measuring changes in plasma membrane potential using Oxonol 595 in a cell suspension format using a fluorescence spectrophotometer. This protocol can be adapted for use in microscopy and plate reader-based assays.

I. Reagent Preparation

• Oxonol 595 Stock Solution: Prepare a stock solution of Oxonol VI at a concentration of 1-5 mM in dimethyl sulfoxide (B87167) (DMSO) or ethanol. Store the stock solution at -20°C, protected from light.

• Cell Suspension: Harvest cells and resuspend them in a suitable physiological buffer (e.g., Hanks' Balanced Salt Solution (HBSS) or a HEPES-buffered saline) at a density of 1 x 10⁶ to 5 x 10⁶ cells/mL. Ensure the buffer composition is appropriate for maintaining cell viability and the desired ionic gradients.

II. Staining and Measurement

• Loading: Add the Oxonol 595 stock solution to the cell suspension to a final concentration of 100-500 nM. The optimal concentration should be determined empirically for each cell type and experimental setup to achieve a good signal-to-noise ratio without causing cellular toxicity.

• Incubation: Incubate the cells with the dye for 5-15 minutes at room temperature or 37°C, protected from light, to allow the dye to partition into the membranes and reach a steady state.

• Fluorescence Measurement:

  • Transfer the cell suspension to a cuvette for a fluorometer.

  • Set the excitation wavelength to approximately 595 nm and the emission wavelength to approximately 640 nm. The exact wavelengths should be optimized for the specific instrument and experimental conditions.

  • Record the baseline fluorescence for a stable period.

• Inducing Membrane Potential Changes:

  • To induce depolarization, add a high concentration of potassium chloride (e.g., final concentration of 50-100 mM) to the cell suspension. This will collapse the potassium gradient across the membrane. The addition of a potassium ionophore like valinomycin (B1682140) can also be used to clamp the membrane potential at the Nernst potential for potassium.

  • To induce hyperpolarization, agents that activate potassium channels or inhibit sodium influx can be used, depending on the cell type.

• Data Acquisition: Continuously record the fluorescence intensity before, during, and after the addition of the stimulus. An increase in fluorescence intensity corresponds to membrane depolarization.

III. Calibration (Optional but Recommended)

To obtain a semi-quantitative measure of membrane potential, a calibration curve can be generated. This is typically done by treating the cells with a potassium ionophore (e.g., valinomycin) and varying the extracellular potassium concentration to set the membrane potential to known values according to the Nernst equation. The corresponding fluorescence intensities are then plotted against the calculated membrane potentials.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Oxonol VI fluorescence, = 95 UV 64724-75-0 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]

Measuring Membrane Potential with Oxonol 595: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the principles and methodologies for measuring membrane potential using the fluorescent dye Oxonol 595. This document provides a comprehensive overview of the dye's mechanism of action, detailed experimental protocols, and quantitative data to support the design and execution of robust assays for academic research and drug development.

Core Principles of Oxonol Dyes and Membrane Potential Sensing

Oxonol 595 belongs to the family of slow-response, anionic potentiometric dyes. These dyes are valuable tools for measuring changes in membrane potential in a variety of biological systems, including reconstituted vesicles and whole cells. Unlike fast-response dyes that sense voltage changes through electrochromic shifts, Oxonol 595 and similar dyes function by physically partitioning between the extracellular medium and the cell interior in a voltage-dependent manner.

The fundamental mechanism is governed by the Nernst equation. As anionic molecules, oxonol dyes are driven into cells by a positive-inside membrane potential (depolarization). Conversely, a negative-inside membrane potential (hyperpolarization) will drive the dye out of the cell. This redistribution is the key to their function as membrane potential probes.

Upon entering a cell or vesicle, Oxonol 595 binds to intracellular proteins and membranes, leading to a significant enhancement of its fluorescence. This change in fluorescence intensity is directly proportional to the intracellular concentration of the dye, which in turn is dictated by the membrane potential. Therefore, an increase in fluorescence corresponds to membrane depolarization, while a decrease in fluorescence indicates hyperpolarization.

It is important to note that while the common name "Oxonol 595" is used, much of the foundational research has been conducted on "Oxonol VI." The CAS number for Oxonol 595 (88969-31-7) is associated with a voltage-sensitive dye, and it is highly probable that Oxonol 595 is either identical to or a very close structural analog of Oxonol VI. The principles and protocols outlined in this guide are based on the extensive data available for Oxonol VI and are expected to be directly applicable to Oxonol 595.

Quantitative Data for Oxonol VI/595

For effective experimental design and data interpretation, a clear understanding of the dye's properties is essential. The following table summarizes key quantitative data for Oxonol VI.

Parameter	Value	Reference
Excitation Wavelength (λex)	~599-614 nm	[1][2]
Emission Wavelength (λem)	~634-646 nm	[1][2]
Partition Coefficient (γ)	~19,000 (at zero voltage)	[3]
Typical Working Concentration	10 - 500 nM	[1]
Response Type	Slow-response (milliseconds to seconds)	[2][4]
Fluorescence Change per mV	~1% per mV (for DiBAC4(3), a related oxonol)	[4][5]

Experimental Protocols

General Protocol for Measuring Membrane Potential Changes in Vesicles

This protocol provides a general framework for using Oxonol 595 to measure membrane potential changes in reconstituted vesicles, for example, in studies of ion transporters like the (Na⁺ + K⁺)-ATPase.[1][3]

Materials:

• Oxonol 595/VI stock solution (e.g., 3.16 mM in ethanol)[1]

• Working solution of Oxonol 595/VI (diluted from stock to a suitable concentration, e.g., in an ethanol:water mix)[1]

• Experimental buffer (e.g., Tris buffer)

• Vesicle suspension (e.g., proteoliposomes)

• Spectrofluorometer

Procedure:

• Preparation of Working Solution: Dilute the stock solution of Oxonol 595/VI to a working concentration. A final concentration in the nanomolar range (e.g., 10-500 nM) is typical.[1]

• Instrument Setup: Set the spectrofluorometer to the appropriate excitation and emission wavelengths for Oxonol 595/VI (e.g., Ex: 614 nm, Em: 646 nm).[1]

• Baseline Measurement: Add the experimental buffer to a cuvette and allow it to equilibrate to the desired temperature (e.g., 20°C). Record the background fluorescence.[1]

• Dye Addition: Add the Oxonol 595/VI working solution to the cuvette and allow the fluorescence signal to stabilize.[1]

• Vesicle Addition: Add the vesicle suspension to the cuvette. An increase in fluorescence upon addition of vesicles indicates binding of the dye to the vesicle membranes.

• Initiation of Membrane Potential Change: Initiate the process that will alter the membrane potential. For example, to study the (Na⁺ + K⁺)-ATPase, add ATP to the external medium to activate the pump, which will translocate net positive charge into the vesicles, causing depolarization.[3]

• Data Acquisition: Continuously monitor the fluorescence signal. An increase in fluorescence indicates vesicle depolarization.

• Data Analysis: Calculate the relative fluorescence change to determine the change in membrane potential. This can be calibrated to an absolute millivolt value (see Section 3.2).

Calibration of Oxonol Fluorescence using a Potassium Diffusion Potential

To quantify the fluorescence changes in terms of absolute membrane potential (in millivolts), a calibration curve can be generated by inducing a known potassium diffusion potential across the vesicle membrane using the K⁺ ionophore valinomycin (B1682140).[3][6]

Materials:

• Vesicles loaded with a known concentration of K⁺

• A series of external buffers with varying K⁺ concentrations (with the ionic strength kept constant using a substitute cation like Na⁺ or choline)

• Valinomycin stock solution

• Oxonol 595/VI

• Spectrofluorometer

Procedure:

• Prepare Vesicles and Buffers: Prepare vesicles containing a fixed internal K⁺ concentration (e.g., 50 mM KCl). Prepare a series of external buffers with varying KCl concentrations (e.g., from 1 mM to 50 mM), maintaining osmotic balance with an inert salt like NaCl or choline (B1196258) chloride.

• Experimental Setup: Follow steps 1-5 from the general protocol (Section 3.1) using one of the external buffers.

• Induce K⁺ Diffusion Potential: Add valinomycin to the cuvette (final concentration typically ~1 µM). Valinomycin will selectively transport K⁺ across the vesicle membrane, down its concentration gradient. This creates a membrane potential that can be calculated using the Nernst equation:

  ΔΨ = (RT/zF) * ln([K⁺]out / [K⁺]in)

  Where:

  • ΔΨ is the membrane potential

  • R is the ideal gas constant

  • T is the temperature in Kelvin

  • z is the charge of the ion (+1 for K⁺)

  • F is the Faraday constant

  • [K⁺]out and [K⁺]in are the potassium concentrations outside and inside the vesicles, respectively.

• Record Fluorescence: Record the steady-state fluorescence intensity for that specific K⁺ gradient.

• Repeat for Different Potentials: Repeat steps 2-4 for each of the external buffers with different K⁺ concentrations to generate a range of known membrane potentials.

• Construct Calibration Curve: Plot the change in fluorescence intensity against the calculated membrane potential (in mV). This curve can then be used to convert fluorescence changes in subsequent experiments into absolute membrane potential values.

Visualizing the Mechanism and Workflow

To further elucidate the processes described, the following diagrams have been generated using the Graphviz DOT language.

Signaling Pathway of Oxonol 595 in Response to Membrane Depolarization

Caption: Mechanism of Oxonol 595 fluorescence change upon membrane depolarization.

Experimental Workflow for Membrane Potential Measurement

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. Oxonol VI as an optical indicator for membrane potentials in lipid vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. researchgate.net [researchgate.net]

Understanding Oxonol 595 for Membrane Potential Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Oxonol 595, a voltage-sensitive fluorescent dye, for the study of membrane potential. This document details the dye's mechanism of action, provides key quantitative data, and offers detailed experimental protocols for its application in research and drug development.

Introduction to Oxonol 595

Oxonol 595, also known by the synonym bis-(1,3-dibutylbarbituric acid)trimethine oxonol or DiBAC₄(3), is a slow-response, lipophilic, anionic fluorescent dye used to measure changes in cell membrane potential.[1][2] As a member of the oxonol family of dyes, it is particularly useful for detecting depolarization of the plasma membrane in non-excitable cells. Its anionic nature generally prevents its accumulation in mitochondria, making it a specific indicator of plasma membrane potential.[3][4]

The fluorescence of Oxonol 595 is highly dependent on its environment. In aqueous solutions, it has low fluorescence, but upon binding to hydrophobic environments, such as the cell membrane or intracellular proteins, its fluorescence quantum yield increases significantly.[5] This property is the basis for its use as a membrane potential probe.

Mechanism of Action

Oxonol 595 operates on a redistribution mechanism governed by the Nernst equilibrium. As a negatively charged molecule, its movement across the cell membrane is dictated by the transmembrane potential.

• In polarized cells , which typically have a negative internal potential, the anionic dye is electrostatically repelled from the cell interior. This results in a low intracellular concentration of the dye and consequently, low fluorescence.

• Upon depolarization , the inside of the cell becomes less negative (more positive). This reduction in the negative potential gradient allows the anionic Oxonol 595 to enter the cell.[5] Once inside, the dye binds to intracellular membranes and proteins, leading to a significant increase in its fluorescence intensity.[1]

• Hyperpolarization , an increase in the negative internal potential, will further exclude the dye from the cell, resulting in a decrease in fluorescence.

This relationship between membrane potential and fluorescence intensity allows for the monitoring of changes in cellular electrical activity.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. interchim.fr [interchim.fr]
• 5. drmichaellevin.org [drmichaellevin.org]

Protocols & Analytical Methods

Application Notes and Protocols for Staining Cells with Oxonol 595

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxonol 595 is a fluorescent, voltage-sensitive dye belonging to the oxonol family of anionic probes. These dyes are invaluable tools for measuring relative changes in plasma membrane potential in eukaryotic cells. As anionic molecules, oxonol dyes are typically excluded from the intracellular space of healthy, polarized cells which maintain a negative resting membrane potential. However, upon membrane depolarization, the reduced negative charge across the membrane allows the dye to enter the cell. Once inside, Oxonol 595 binds to intracellular proteins and membranes, leading to a significant enhancement in its fluorescence quantum yield. This property allows for the sensitive detection of membrane potential changes through fluorescence microscopy. Increased intracellular fluorescence of Oxonol 595 is indicative of membrane depolarization, while a decrease in fluorescence suggests hyperpolarization.

Oxonol dyes, including Oxonol 595, are considered "slow-response" probes. Their response time is governed by the translocation of the dye across the plasma membrane, which is on the order of seconds to minutes. This makes them well-suited for monitoring changes in average membrane potential in non-excitable cells in response to stimuli such as ion channel modulation, drug application, or other physiological events.[1][2] Due to their net negative charge, these dyes are generally excluded from mitochondria, making them particularly useful for specifically measuring plasma membrane potential.[3]

Principle of Action

The mechanism of action for Oxonol 595 and other anionic voltage-sensitive dyes is based on the principles of the Nernst equilibrium. The negatively charged dye partitions across the plasma membrane in a voltage-dependent manner.

• Polarized State (Negative Resting Potential): In a healthy cell with a negative intracellular environment, the anionic Oxonol 595 is electrostatically repelled from the cell interior, resulting in low intracellular fluorescence.

• Depolarized State (More Positive Potential): When the cell membrane depolarizes, the potential difference across the membrane decreases. This reduction in the negative intracellular potential allows the anionic dye to move into the cell down its concentration gradient.

• Fluorescence Enhancement: Once inside the cell, Oxonol 595 binds to intracellular components like proteins and lipid membranes. This binding event restricts the dye's molecular motion, leading to a significant increase in its fluorescence intensity.

This relationship between membrane potential and fluorescence intensity allows for the qualitative and semi-quantitative assessment of membrane potential changes in living cells.

Quantitative Data

The following tables summarize the key quantitative properties of Oxonol 595 and related oxonol dyes. It is important to note that optimal parameters may vary depending on the specific cell type and experimental conditions.

Table 1: Physicochemical and Spectral Properties of Oxonol Dyes

Property	Oxonol 595	DiBAC4(5)	Oxonol VI
Molecular Weight	493.60 g/mol [4]	542.67 g/mol [1]	316.35 g/mol [4]
Solubility	DMSO[5]	DMSO[1]	DMSO[4]
Excitation (max)	Not explicitly found for Oxonol 595, but expected to be similar to DiBAC4(5) at ~590 nm.	590 nm[1]	599 nm[4], 614 nm[6]
Emission (max)	Not explicitly found for Oxonol 595, but expected to be similar to DiBAC4(5) at ~616 nm.	616 nm[1]	634 nm[4], 646 nm[6]

Table 2: Typical Experimental Parameters for Oxonol Dyes

Parameter	Recommended Range	Notes
Stock Solution Concentration	1-10 mM in DMSO	Store at -20°C, protected from light and moisture.[5] Avoid repeated freeze-thaw cycles.
Working Concentration	100 nM - 10 µM	Optimal concentration should be determined empirically for each cell type to maximize signal-to-noise while minimizing toxicity.[7]
Incubation Time	15 - 60 minutes	Longer incubation times may be necessary for some cell types, but should be optimized to avoid artifacts.[1]
Incubation Temperature	Room Temperature or 37°C	Incubation at physiological temperatures (37°C) is common, but room temperature may also be suitable.[1]

Experimental Protocols

The following protocols provide a general guideline for staining cells with Oxonol 595 for fluorescence microscopy. Optimization of dye concentration and incubation time is highly recommended for each specific cell type and experimental setup.

Protocol 1: Staining of Adherent Cells for Live-Cell Imaging

Materials:

• Oxonol 595

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Cells cultured on glass-bottom dishes or coverslips

• Fluorescence microscope with appropriate filter sets (e.g., for Cy5 or similar red-emitting dyes)

Procedure:

• Prepare Stock Solution:

  • Prepare a 1-10 mM stock solution of Oxonol 595 in high-quality, anhydrous DMSO.

  • Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles and store at -20°C, protected from light.

• Prepare Staining Solution:

  • On the day of the experiment, thaw an aliquot of the Oxonol 595 stock solution.

  • Dilute the stock solution in a physiological buffer (e.g., HBSS) to the desired final working concentration (typically in the range of 100 nM to 5 µM). The optimal concentration must be determined experimentally.

• Cell Staining:

  • Remove the culture medium from the cells.

  • Wash the cells once with the physiological buffer.

  • Add the staining solution to the cells and incubate for 15-60 minutes at 37°C or room temperature, protected from light.

• Imaging:

  • After incubation, cells can be imaged directly in the staining solution. Washing is generally not required and may reduce the signal.

  • Use a fluorescence microscope equipped with appropriate filters for red fluorescence (e.g., excitation around 590 nm and emission around 620 nm).

  • Acquire images before and after the application of your experimental stimulus to observe changes in fluorescence intensity, which correspond to changes in membrane potential.

Protocol 2: Staining of Suspension Cells for Microscopy

Materials:

• Oxonol 595

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Suspension cells

• Poly-D-lysine coated coverslips or imaging chambers (optional, for immobilizing cells)

• Centrifuge

• Fluorescence microscope with appropriate filter sets

Procedure:

• Prepare Stock and Staining Solutions:

  • Follow steps 1 and 2 from Protocol 1.

• Cell Staining:

  • Centrifuge the cell suspension to pellet the cells.

  • Resuspend the cell pellet in the staining solution at the desired cell density.

  • Incubate for 15-60 minutes at 37°C or room temperature, protected from light.

• Cell Immobilization and Imaging:

  • For imaging, transfer the stained cell suspension to an imaging chamber.

  • To immobilize suspension cells for better imaging, you can let them settle on poly-D-lysine coated coverslips for 15-30 minutes.

  • Image the cells using a fluorescence microscope with the appropriate filter sets.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of Oxonol 595 action in response to membrane potential changes.

Experimental Workflow

Caption: General experimental workflow for staining cells with Oxonol 595.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. DiBAC4(5) [Bis-(1,3-dibutylbarbituric acid)pentamethine oxonol] | AAT Bioquest [aatbio.com]
• 3. interchim.fr [interchim.fr]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. [The measurement of the macrophage membrane potential by using an oxonol fluorescent probe] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Cardiac Action Potentials with Oxonol 595

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxonol 595 is a lipophilic, anionic, slow-response voltage-sensitive dye that can be utilized to measure transmembrane potential changes in various cell types, including cardiomyocytes. As a member of the oxonol family of dyes, its mechanism of action relies on its redistribution across the plasma membrane in response to changes in electrical potential.[1][2] Depolarization of the cardiomyocyte membrane leads to an influx of the negatively charged dye into the cytoplasm, where it binds to intracellular proteins and membranes.[2] This binding event results in a significant enhancement of the dye's fluorescence, which can be optically measured to monitor the cardiac action potential. This application note provides a detailed protocol for the use of Oxonol 595 in measuring cardiac action potentials, guidance on data interpretation, and important considerations for experimental design.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for Oxonol 595 in peer-reviewed literature for cardiac applications, the following table includes estimated values based on data from closely related oxonol dyes such as Oxonol VI and DiBAC4(5), as well as general characteristics of this dye class. Researchers are strongly encouraged to empirically determine the optimal parameters for their specific experimental setup.

Parameter	Value/Range	Source/Rationale
CAS Number	88969-31-7	[3]
Molecular Formula	C₂₇H₃₅N₅O₄	[3]
Molecular Weight	493.60 g/mol	[3]
Excitation Maximum (λex)	~590 - 614 nm	Estimated based on the dye's name and spectral data for the related Oxonol VI.[2]
Emission Maximum (λem)	~620 - 646 nm	Estimated based on the dye's name and spectral data for the related Oxonol VI.[2]
Stock Solution Solvent	Dimethyl sulfoxide (B87167) (DMSO)	[4]
Recommended Stock Concentration	1-2 mM	Based on protocols for related oxonol dyes.[4]
Recommended Working Concentration	0.1 - 5 µM	This is a broad range and should be optimized. Lower concentrations minimize potential toxicity and artifacts.
Response Time	Milliseconds to seconds	Oxonol dyes are classified as slow-response probes.[1]
Expected Signal Change (ΔF/F)	Varies	Highly dependent on cell type, dye concentration, and instrumentation. Can be up to ~1% per mV for some oxonols.[2]
Potential Side Effects	Can have pharmacological activity on ion channels.[2] Phototoxicity upon prolonged illumination.[5][6]

Signaling Pathway and Mechanism of Action

The mechanism by which Oxonol 595 reports changes in membrane potential is based on its voltage-driven redistribution across the plasma membrane. The following diagram illustrates this process.

References

• 1. Imaging Spontaneous Neuronal Activity with Voltage-Sensitive Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. scbt.com [scbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Cellular Phototoxicity | Nikon’s MicroscopyU [microscopyu.com]
• 6. Overcoming Photobleaching and Phototoxicity in Imaging [oxinst.com]

Application Notes: High-Throughput Screening of Ion Channels Using Oxonol 595

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ion channels are a critical class of transmembrane proteins that regulate the flow of ions across cellular membranes, playing a fundamental role in a wide range of physiological processes. Their involvement in diseases such as cardiac arrhythmias, epilepsy, and cystic fibrosis makes them a significant target class for drug discovery. High-throughput screening (HTS) is an essential tool for identifying novel ion channel modulators from large compound libraries. This document provides a detailed protocol and application notes for conducting HTS assays for ion channels, particularly potassium (K+) channels, using the voltage-sensitive fluorescent dye Oxonol 595.

The assay principle is based on the use of a slow-response, lipophilic, and anionic oxonol dye that partitions across the cell membrane in a voltage-dependent manner. In a cell at rest, with a negative membrane potential, the dye is largely excluded from the cell interior. Upon depolarization, which can be induced by the opening of ion channels leading to a more positive intracellular environment, the negatively charged dye enters the cell. Inside the cell, the dye binds to intracellular proteins and lipids, leading to a significant increase in its fluorescence quantum yield. This change in fluorescence intensity is directly proportional to the change in membrane potential and can be monitored in real-time using a fluorescence plate reader, such as the Fluorometric Imaging Plate Reader (FLIPR®).

Principle of the Assay: Oxonol 595 Mechanism of Action

Oxonol 595 is a member of the oxonol family of dyes, which are anionic voltage-sensitive probes. Its mechanism relies on its ability to redistribute across the plasma membrane in response to changes in the transmembrane electrical potential.

• Resting State (Polarized): In a typical neuron or cardiomyocyte at rest, the inside of the cell is negatively charged relative to the outside (e.g., -70 mV). This negative potential repels the negatively charged Oxonol 595 dye, keeping its concentration low within the cytoplasm.

• Active State (Depolarized): When an ion channel of interest (e.g., a voltage-gated sodium or calcium channel) opens, there is an influx of positive ions, causing the membrane potential to become less negative (depolarization). This reduction in the negative potential allows the anionic Oxonol 595 to move down its concentration gradient into the cell.

• Fluorescence Signal: Once inside the cell, Oxonol 595 binds to intracellular proteins and membranes. This binding event causes a significant enhancement of its fluorescence. The resulting increase in fluorescence intensity is measured and serves as an indicator of ion channel activity.

Conversely, hyperpolarization of the membrane (the inside becoming more negative) would lead to a decrease in intracellular dye concentration and a reduction in fluorescence.

Signaling Pathway Diagram

Mechanism of Oxonol 595 in response to membrane depolarization.

Materials and Reagents

• Cell Lines: A stable cell line expressing the ion channel of interest (e.g., CHO or HEK-293 cells expressing a specific potassium channel).

• Assay Plates: 96- or 384-well black-walled, clear-bottom microplates.

• Compound Plates: Polypropylene plates for serial dilution of test compounds.

• Oxonol 595 Stock Solution: Typically prepared in DMSO.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, pH 7.4.

• Cell Culture Medium: Appropriate for the cell line used.

• Test Compounds and Controls: Known activators and inhibitors of the target ion channel.

• Fluorescence Plate Reader: e.g., FLIPR®, FlexStation®, or similar instrument with appropriate filters for Oxonol 595 (Excitation ~590 nm, Emission ~620 nm).

Experimental Protocols

This protocol is optimized for a 384-well format on a FLIPR® system. Volumes and cell numbers should be adjusted for other plate formats.

Cell Culture and Plating

• Culture cells expressing the target ion channel under standard conditions (e.g., 37°C, 5% CO2).

• On the day before the assay, harvest the cells using standard trypsinization methods.

• Resuspend the cells in fresh culture medium and perform a cell count.

• Seed the cells into 384-well black-walled, clear-bottom assay plates at a density that will result in a confluent monolayer on the day of the assay (typically 10,000 - 20,000 cells per well in 25 µL).

• Incubate the plates overnight at 37°C, 5% CO2.

Preparation of Reagents

• Compound Plate Preparation:

  • Prepare serial dilutions of test compounds and control compounds (e.g., known blockers and activators) in assay buffer at a concentration that is 4x the final desired concentration.

  • Typically, a final DMSO concentration of <0.5% is recommended to avoid off-target effects.

• Dye Loading Buffer Preparation:

  • On the day of the assay, prepare the dye loading buffer by diluting the Oxonol 595 stock solution in assay buffer to the desired final concentration (typically in the low micromolar range). The optimal concentration should be determined empirically for each cell line and target.

Dye Loading Procedure

• Remove the cell plates from the incubator.

• Add an equal volume of the dye loading buffer to each well (e.g., 25 µL of 2x dye solution to the 25 µL of media in each well).

• Incubate the plates at room temperature or 37°C for 30-60 minutes, protected from light. The optimal incubation time and temperature should be determined during assay development. Note: This is a no-wash assay; do not aspirate the dye loading buffer.

High-Throughput Screening on FLIPR®

• Set up the FLIPR® instrument with the appropriate excitation and emission filters for Oxonol 595.

• Define the experimental protocol in the software, including baseline reading, compound addition, and post-addition reading times.

• Place the cell plate and the compound plate into the FLIPR® instrument.

• Initiate the run:

  • A baseline fluorescence reading is taken for a defined period (e.g., 10-30 seconds).

  • The instrument's robotic pipettor adds a defined volume of compound from the compound plate to the cell plate (e.g., 12.5 µL of 4x compound to bring the total volume to 50 µL).

  • Fluorescence is monitored continuously for a period of 2-5 minutes to capture the kinetic response of the ion channel to the compound.

  • A second addition of a stimulating agent (e.g., high potassium solution to induce depolarization for potassium channel blocker assays) can be performed to assess the inhibitory effect of the compounds.

Experimental Workflow Diagram

High-throughput screening experimental workflow.

Data Presentation and Analysis

The raw fluorescence data from the FLIPR® instrument is typically analyzed to determine the effect of the test compounds on ion channel activity.

• Data Normalization: The response is often expressed as a percentage of the control response. For an inhibitor screen, the data can be normalized to the signal from wells with a known inhibitor (0% activity) and wells with vehicle control (100% activity).

• IC50/EC50 Determination: For hit confirmation and potency determination, concentration-response curves are generated by plotting the normalized response against the logarithm of the compound concentration. A sigmoidal dose-response curve is then fitted to the data to determine the IC50 (for inhibitors) or EC50 (for activators) values.

• Assay Quality Control: The quality and robustness of the HTS assay are assessed using statistical parameters such as the Z'-factor and the signal-to-background (S/B) ratio.

  • Z'-factor: A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.

  • S/B Ratio: A higher S/B ratio is generally desirable, indicating a larger window between the maximum and minimum signals.

Representative Quantitative Data

The following table presents illustrative data for known potassium channel blockers on a CHO cell line stably expressing the Kir2.1 channel, as determined by a membrane potential assay. This data is provided as an example of typical results that can be obtained.

Compound	Target Ion Channel	Cell Line	Assay Principle	IC50 (nM)	Z'-Factor	S/B Ratio
Barium Chloride	Kir2.1	CHO-Kir2.1	Membrane Potential	1,200	0.78	4.5
Chloroquine	Kir2.1	CHO-Kir2.1	Membrane Potential	3,500	0.75	4.3
Nortriptyline	Kir2.1	CHO-Kir2.1	Membrane Potential	850	0.76	4.6

Data is representative and should be independently verified. Actual values may vary depending on specific experimental conditions.

Conclusion

The Oxonol 595-based membrane potential assay provides a robust, sensitive, and high-throughput method for the functional screening of ion channel modulators. The no-wash protocol simplifies automation and reduces well-to-well variability, making it an ideal choice for primary screening campaigns in drug discovery. Careful optimization of assay parameters, including cell density, dye concentration, and incubation times, is crucial for achieving high-quality, reproducible data. The quantitative data and detailed protocols provided in these application notes serve as a comprehensive guide for researchers to establish and validate this powerful screening assay in their laboratories.

Measuring Membrane Potential: A Guide to Oxonol Dyes and Mitochondrial Probes

Application Notes and Protocols for Researchers

Introduction: Selecting the Appropriate Probe for Membrane Potential Measurements

A common objective in cellular biology and drug development is the measurement of membrane potential across the plasma membrane (ΔΨp) and the inner mitochondrial membrane (ΔΨm). The mitochondrial membrane potential is a critical indicator of cellular health and a key parameter in studies of apoptosis, metabolism, and toxicology.[1] While a variety of fluorescent probes exist for these measurements, it is crucial to select a dye with the appropriate physicochemical properties for the target organelle.

This document clarifies the application of oxonol dyes in membrane potential studies. Contrary to a common misconception, anionic oxonol dyes, such as DiBAC₄(3), are generally not suitable for measuring mitochondrial membrane potential in intact cells. [2][3] Due to their negative charge, they are actively excluded from the negatively charged mitochondrial matrix.[2][4][5] Their primary and well-established application is for monitoring changes in the plasma membrane potential.[4][5][6]

This guide will provide detailed application notes and protocols for the correct use of oxonol dyes in measuring plasma membrane potential and will contrast this with the appropriate methods and cationic dyes (e.g., TMRM, TMRE, JC-1) for accurately measuring mitochondrial membrane potential.

Oxonol Dyes for Plasma Membrane Potential (ΔΨp)

Principle of Action

Oxonol dyes, like Bis-(1,3-Dibutylbarbituric Acid)Trimethine Oxonol (DiBAC₄(3)), are slow-response, lipophilic anionic probes. Their mechanism relies on their voltage-dependent distribution across the plasma membrane. In a polarized cell with a negative intracellular potential, the anionic dye is largely excluded. However, when the plasma membrane depolarizes (becomes less negative), the anionic dye enters the cell. Inside the cell, it binds to intracellular proteins and membranes, leading to a significant enhancement in its fluorescence.[4][5][6] Therefore, an increase in fluorescence intensity directly corresponds to membrane depolarization.

Mechanism of Oxonol Dyes (e.g., DiBAC₄(3)) for Plasma Membrane Potential

Caption: Mechanism of DiBAC₄(3) for ΔΨp measurement.

Properties of Common Oxonol Dyes

The following table summarizes the key characteristics of oxonol dyes frequently used for plasma membrane potential measurements.

Dye Name	Abbreviation	Excitation (nm)	Emission (nm)	Applications	Key Characteristics
Bis-(1,3-Dibutylbarbituric Acid)Trimethine Oxonol	DiBAC₄(3)	~490	~516	Flow cytometry, fluorescence microscopy for ΔΨp	Most commonly used oxonol; fluorescence increases with depolarization.[4][5]
Bis-(1,3-Diethylthiobarbituric Acid)Trimethine Oxonol	DiSBAC₂(3)	~530	~560	Simultaneous ΔΨp and calcium imaging (with UV-excitable Ca²⁺ indicators).	Spectrally distinct from DiBAC₄(3).[5]
Bis-(1,3-Dibutylbarbituric Acid)Pentamethine Oxonol	DiBAC₄(5)	~590	~616	ΔΨp measurements requiring longer wavelength excitation.	Red-shifted spectra.[5]
bis[3-phenyl-5-oxoisoxazol-4-yl]pentamethineoxonol	Oxonol V	~640 (Abs)	~640 (Abs)	Used in proteoliposomes and submitochondrial particles.[7]	Absorbance changes are often measured.[7][8]
Unknown	Oxonol VI	~614	~646	Optical indicator in lipid vesicles.[9][10]	Fluorescence increases with inside-positive potential in vesicles.[10][11]

Experimental Protocols for Plasma Membrane Potential

This protocol is a general guideline and should be optimized for the specific cell type and experimental conditions.

Materials:

• DiBAC₄(3) (stock solution in DMSO, e.g., 1 mM)

• Cells of interest in suspension

• Complete culture medium or appropriate buffer (e.g., HBSS)

• Depolarizing agent (e.g., high concentration KCl buffer)

• Flow cytometer with 488 nm laser excitation and appropriate emission filters (e.g., 525/50 nm)

Procedure:

• Cell Preparation: Harvest cells and resuspend them in pre-warmed (37°C) culture medium or buffer at a concentration of 1 x 10⁶ cells/mL.

• Dye Loading: Add DiBAC₄(3) to the cell suspension to a final concentration of 0.5-5 µM. The optimal concentration should be determined empirically.

• Incubation: Incubate the cells at 37°C for 15-30 minutes, protected from light.

• Controls:

  • Unstained Control: Cells without any dye.

  • Positive Control (Depolarization): Treat a sample of cells with a high-potassium buffer to induce depolarization. This will establish the maximum fluorescence signal.

• Data Acquisition: Analyze the samples on a flow cytometer. Excite the cells at 488 nm and collect the emission in the green channel (typically FL1).

• Analysis: Gate on the live cell population based on forward and side scatter. Compare the mean fluorescence intensity (MFI) of your experimental samples to the controls. An increase in MFI indicates plasma membrane depolarization.

Materials:

• DiBAC₄(3) (stock solution in DMSO)

• Adherent cells cultured on glass-bottom dishes or coverslips

• Imaging medium (e.g., HBSS)

• Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP cube)

Procedure:

• Cell Preparation: Plate cells on a suitable imaging dish and allow them to adhere.

• Medium Exchange: Replace the culture medium with pre-warmed imaging medium.

• Dye Loading: Add DiBAC₄(3) to the imaging medium to a final concentration of 1-10 µM.

• Incubation: Incubate at room temperature or 37°C for 5-15 minutes, protected from light.

• Imaging: Mount the dish on the microscope stage. Acquire baseline fluorescence images.

• Stimulation: To observe dynamic changes, perfuse the cells with a stimulus (e.g., an ion channel agonist or high KCl) and acquire time-lapse images.

• Analysis: Quantify the change in fluorescence intensity within defined regions of interest (ROIs) over time.

Experimental Workflow for ΔΨp Measurement using DiBAC₄(3)

References

• 1. Mitochondrial membrane potential probes and the proton gradient: a practical usage guide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Membrane Potential Indicators | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. interchim.fr [interchim.fr]
• 6. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Use of oxonol V as a probe of membrane potential in proteoliposomes containing cytochrome oxidase in the submitochondrial orientation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 11. Oxonol VI as an optical indicator for membrane potentials in lipid vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Oxonol 595 in Neuronal Activity Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxonol 595, also known as Oxonol VI, is a lipophilic, anionic, slow-response voltage-sensitive dye (VSD).[1][2] These dyes are valuable tools for monitoring changes in plasma membrane potential in real-time. Unlike fast-response VSDs that detect individual action potentials, slow-response dyes like Oxonol 595 are better suited for measuring slower changes in membrane potential, such as those associated with spreading depolarization, integrated synaptic activity, or changes in resting membrane potential across neuronal populations.[3][4] Their mechanism relies on the redistribution of the charged dye molecules across the cell membrane in response to changes in the transmembrane electrical potential.[4][5]

This document provides detailed application notes and protocols for the use of Oxonol 595 in imaging neuronal activity.

Principle of Operation

Oxonol 595 is a negatively charged molecule that partitions between the extracellular solution and the inner leaflet of the plasma membrane. At rest, with a negative intracellular potential, the dye is predominantly located in the outer leaflet of the cell membrane. Upon depolarization, the intracellular environment becomes less negative, driving the anionic dye to translocate to the inner leaflet and bind to intracellular components, leading to an increase in fluorescence intensity.[5][6] Conversely, hyperpolarization results in a decrease in fluorescence. This redistribution mechanism is relatively slow, occurring on a timescale of milliseconds to seconds, making it ideal for monitoring sustained changes in membrane potential rather than fast, transient events like single action potentials.[3]

Signaling Pathway Diagram

Caption: Mechanism of Oxonol 595 action.

Quantitative Data

Due to the limited number of studies specifically employing Oxonol 595 for imaging spontaneous neuronal activity, the following table provides general and expected performance characteristics based on the properties of oxonol dyes. Researchers should perform initial calibration experiments to determine the precise values for their specific experimental conditions.

Parameter	Typical Value/Range	Notes
Excitation Maximum (λex)	~614 nm[2]	In lipid vesicles. The optimal excitation may vary slightly in cellular membranes.
Emission Maximum (λem)	~646 nm[2]	In lipid vesicles. The optimal emission may vary slightly in cellular membranes.
Response Time	Milliseconds to seconds[3]	Characteristic of slow-response, redistributive VSDs. Not suitable for single action potential detection.
Expected ΔF/F per 100 mV	10-20%	This is an estimate based on similar FRET-based oxonol systems.[5] Actual values for Oxonol 595 in neurons need to be experimentally determined.
Typical Staining Concentration	10-500 nM[2]	Concentration should be optimized to maximize signal while minimizing toxicity.
Signal-to-Noise Ratio (SNR)	Variable	Highly dependent on the preparation, dye concentration, illumination intensity, and detector sensitivity.

Experimental Protocols

Disclaimer: The following protocols are generalized for the use of slow-response oxonol dyes in neuronal preparations. Optimization is critical for successful imaging with Oxonol 595.

Protocol 1: Staining of Cultured Neurons

• Prepare Stock Solution: Dissolve Oxonol 595 in high-quality, anhydrous DMSO or ethanol (B145695) to a stock concentration of 1-10 mM. Store at -20°C, protected from light and moisture.

• Prepare Staining Solution: On the day of the experiment, dilute the stock solution in a physiological buffer (e.g., Hanks' Balanced Salt Solution (HBSS) or artificial cerebrospinal fluid (aCSF)) to a final working concentration of 10-500 nM.[2] The optimal concentration must be determined empirically.

• Cell Preparation: Grow neurons on glass-bottom dishes or coverslips suitable for fluorescence microscopy.

• Staining: Replace the culture medium with the staining solution and incubate for 20-30 minutes at 37°C and 5% CO2. Incubation time may need optimization.

• Washing: Gently wash the cells 2-3 times with fresh, pre-warmed physiological buffer to remove unbound dye.

• Imaging: Proceed with imaging in the physiological buffer. It is recommended to maintain the cells at 37°C during imaging.

Protocol 2: Staining of Acute Brain Slices

• Prepare Stock Solution: As described in Protocol 1.

• Brain Slice Preparation: Prepare acute brain slices (200-400 µm thick) using a vibratome in ice-cold, oxygenated slicing solution.

• Staining: Transfer the slices to a holding chamber containing oxygenated aCSF with the desired final concentration of Oxonol 595 (10-500 nM). Incubate for 30-60 minutes at room temperature or 32-34°C. The optimal staining time and temperature should be determined experimentally.

• Washing: After incubation, transfer the slices to a holding chamber with fresh, oxygenated aCSF for at least 30 minutes to allow for de-staining of unbound dye.

• Imaging: Transfer a slice to the recording chamber of the microscope, continuously perfused with oxygenated aCSF at a physiological temperature.

Imaging Parameters

• Microscope: An epifluorescence or confocal microscope equipped with appropriate filters for the excitation and emission wavelengths of Oxonol 595.

• Excitation Source: A stable light source such as an LED or a laser line close to 614 nm.

• Emission Filter: A long-pass or band-pass filter centered around 646 nm.

• Objective: Use an objective with a high numerical aperture (NA) for optimal light collection.

• Detector: A sensitive camera (e.g., sCMOS or EMCCD) for detecting fluorescence changes.

• Acquisition Rate: For spontaneous activity monitoring with a slow dye, an acquisition rate of 1-10 Hz is typically sufficient.

Experimental Workflow

The following diagram illustrates a typical workflow for imaging spontaneous neuronal activity using Oxonol 595.

Caption: A generalized experimental workflow.

Data Analysis

• Region of Interest (ROI) Selection: Define ROIs corresponding to individual neuronal cell bodies or populations of interest.

• Fluorescence Intensity Measurement: Extract the mean fluorescence intensity for each ROI over time.

• Baseline Correction and ΔF/F Calculation: Determine the baseline fluorescence (F₀) during a quiescent period. Calculate the fractional change in fluorescence (ΔF/F) for each time point as (F - F₀) / F₀.

• Correlation with Neuronal Activity: Correlate the observed changes in fluorescence with known patterns of spontaneous neuronal activity or with electrophysiological recordings if performed simultaneously.

Considerations and Limitations

• Slow Response Time: Oxonol 595 is not suitable for resolving individual action potentials. It is best used for monitoring integrated activity or slow changes in membrane potential.[3]

• Phototoxicity and Photobleaching: As with any fluorescence imaging, prolonged exposure to high-intensity light can cause phototoxicity and photobleaching. Use the lowest possible excitation light intensity and exposure time that provide an adequate signal-to-noise ratio.

• Pharmacological Effects: At high concentrations, oxonol dyes can have pharmacological effects on ion channels. It is crucial to use the lowest effective concentration and to perform control experiments to rule out dye-induced artifacts.

• Calibration: For quantitative measurements of membrane potential, calibration experiments are necessary. This can be achieved by using ionophores (e.g., valinomycin (B1682140) for potassium) to clamp the membrane potential at known values.

• Specificity: Oxonol 595 will stain all cell membranes, not just neurons. This should be considered when interpreting signals from mixed cell populations like in brain slices.

By following these guidelines and with careful optimization, Oxonol 595 can be a valuable tool for researchers investigating the dynamics of spontaneous neuronal activity at the population level.

References

• 1. Imaging voltage in neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Fluorescence Imaging of Cell Membrane Potential: From Relative Changes to Absolute Values [mdpi.com]
• 4. Imaging Spontaneous Neuronal Activity with Voltage-Sensitive Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oxonol VI as an optical indicator for membrane potentials in lipid vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. kops.uni-konstanz.de [kops.uni-konstanz.de]

Technical Notes & Optimization

Technical Support Center: Reducing Oxonol 595 Photobleaching

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize Oxonol 595 photobleaching during their fluorescence microscopy experiments.

Frequently Asked Questions (FAQs)

???+ question "What is photobleaching?"

???+ question "Why is my Oxonol 595 signal fading rapidly?"

???+ question "How does photobleaching affect my experimental results?"

???+ question "What are the main factors contributing to Oxonol 595 photobleaching?"

???+ question "How can I minimize Oxonol 595 photobleaching?"

???+ question "Are there specific antifade reagents recommended for Oxonol 595?"

???+ question "Can I use homemade antifade solutions?"

???+ question "How do I choose the right imaging settings to reduce photobleaching?"

???+ question "Does the choice of microscope objective affect photobleaching?"

???+ question "How can I quantify the photobleaching of Oxonol 595 in my experiment?"

Troubleshooting Guides

Problem: Rapid Signal Loss

If you are experiencing a rapid decrease in your Oxonol 595 fluorescence signal, follow these steps to troubleshoot the issue.

Troubleshooting workflow for rapid signal loss.

Problem: Poor Signal-to-Noise Ratio

A low signal-to-noise ratio can be exacerbated by photobleaching. Here’s how to improve it:

• Increase Detector Sensitivity: If your imaging system allows, increase the gain or use pixel binning on your camera. This will amplify the signal, allowing you to use a lower excitation intensity.

• Optimize Filter Sets: Ensure that your excitation and emission filters are well-matched to the spectral profile of Oxonol 595 to maximize signal detection and minimize background noise.

• Use a Higher NA Objective: As mentioned in the FAQs, a higher numerical aperture objective will collect more of the emitted light, improving your signal.

• Background Subtraction: If your imaging software has this feature, acquire a background image from an unstained area of your sample and subtract it from your experimental images.

Problem: Inconsistent Results in Time-Lapse Imaging

Maintaining a stable signal is critical for time-lapse experiments. To address inconsistencies:

• Create a Photobleaching Curve: Before starting your experiment, acquire a time-lapse series under your planned imaging conditions to determine the rate of photobleaching.[1] This will allow you to correct your data for signal decay if necessary.

• Use an Antifade Reagent for Live Cells: For live-cell imaging, use a reagent like ProLong™ Live Antifade Reagent, which is designed to be non-toxic and effective over extended periods.[2][3][4]

• Image Less Frequently: Increase the time interval between image acquisitions to reduce the cumulative light exposure to the sample.

• Automated Focus Correction: Use a hardware-based focus correction system if available, as software-based autofocus can increase light exposure.

Quantitative Data

Fluorescent Dye Class	Representative Dye	Excitation Max (nm)	Emission Max (nm)	Relative Photostability (Normalized to DiBAC4(3))
Oxonol	DiBAC4(3)	490	516	1.0
Styryl (ANEP)	di-8-ANEPPS	465	635	~1.5 - 2.0
Fluorescent Protein	VSFP2.1	485	520	~0.5 - 1.0
FRET-based	CC2-DMPE/DiSBAC2(3)	405	530/580	~1.2 - 1.8

Disclaimer: The relative photostability values are estimates based on qualitative descriptions and data from studies comparing different dye classes under various conditions. Actual photostability will depend on the specific experimental setup.

Experimental Protocols

Protocol 1: Preparation of n-Propyl Gallate (NPG) Antifade Mounting Medium

This protocol is for preparing a simple and effective antifade mounting medium for fixed samples.

Materials:

• n-Propyl gallate (Sigma-Aldrich, Cat. No. P3130)

• Glycerol (B35011) (ACS grade, 99-100% purity)

• 10X Phosphate-Buffered Saline (PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Deionized water

Procedure:

• Prepare a 1X PBS solution by diluting your 10X stock with deionized water.

• Prepare a 20% (w/v) stock solution of n-propyl gallate in DMSO. Note: n-propyl gallate does not dissolve well in aqueous solutions.

• In a conical tube, thoroughly mix 9 parts of glycerol with 1 part of 10X PBS.

• Slowly add 0.1 parts of the 20% n-propyl gallate stock solution to the glycerol/PBS mixture while vortexing vigorously to ensure even mixing.

• Store the final mounting medium at 4°C in the dark. For long-term storage, aliquot and store at -20°C.

Protocol 2: Live-Cell Imaging with Oxonol 595 and Reduced Photobleaching

This protocol provides a general guideline for imaging live cells stained with Oxonol 595 while minimizing photobleaching.

Materials:

• Oxonol 595

• Appropriate cell culture medium or imaging buffer (e.g., HBSS)

• ProLong™ Live Antifade Reagent (Thermo Fisher Scientific, Cat. No. P36975) or other suitable live-cell antifade reagent

• Cells cultured on imaging-compatible dishes or slides

Procedure:

• Stain Cells: Prepare a working solution of Oxonol 595 in your imaging buffer at the desired concentration (typically in the nanomolar to low micromolar range). Replace the culture medium with the staining solution and incubate under normal culture conditions for the recommended time.

• Add Antifade Reagent: If using ProLong™ Live Antifade Reagent, dilute it 1:100 in fresh imaging buffer. Replace the staining solution with the antifade-containing buffer and incubate for at least 15-30 minutes before imaging.[3][4]

• Microscope Setup:

  • Turn on the microscope and allow the light source to stabilize.

  • Select the appropriate filter set for Oxonol 595 (Excitation ~595 nm, Emission ~615 nm).

  • Start with the lowest possible excitation light intensity.

  • Set the camera exposure time to the minimum that provides a usable signal.

• Image Acquisition:

  • Locate the cells of interest using brightfield or DIC to minimize fluorescence excitation.

  • Acquire a single image to check the signal intensity. Adjust the excitation intensity and exposure time as needed, always aiming for the lowest possible light exposure.

  • For time-lapse imaging, set the acquisition interval to be as long as your experimental question allows.

  • During acquisition, use the shutter to block the excitation light path between exposures.

Protocol 3: Quantifying the Photobleaching Rate of Oxonol 595

This protocol allows you to measure the rate of photobleaching in your specific experimental setup.

Materials:

• A sample stained with Oxonol 595, prepared as for a standard experiment.

• A fluorescence microscope with time-lapse imaging capabilities.

• Image analysis software (e.g., ImageJ/Fiji).

Procedure:

• Prepare Sample: Prepare your sample as you would for your experiment, including any antifade reagents you plan to use.

• Set Imaging Parameters: Use the exact same imaging parameters (objective, excitation intensity, exposure time, etc.) that you intend to use for your experiment.

• Acquire Time-Lapse Series:

  • Choose a field of view with clearly stained cells.

  • Set up a time-lapse acquisition with a fixed interval (e.g., every 5 seconds) for a duration long enough to observe significant signal decay (e.g., 5-10 minutes).

• Data Analysis:

  • Open the image sequence in your analysis software.

  • Select a region of interest (ROI) over a stained cell.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Plot the mean intensity as a function of time.

  • To determine the photobleaching half-life, find the time point at which the fluorescence intensity has decreased to 50% of its initial value.

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway: Activation of Large-Conductance Ca²⁺-Activated K⁺ (BK) Channels

Oxonol dyes are frequently used to monitor changes in membrane potential associated with the activity of ion channels. The following diagram illustrates the signaling pathway for the activation of BK channels, a common application for voltage-sensitive dyes.[5][6][7][8][9]

Activation pathway of BK channels.

Experimental Workflow for Minimizing Photobleaching

This workflow provides a logical sequence of steps to follow when setting up a fluorescence imaging experiment with Oxonol 595 to minimize photobleaching.

Workflow for minimizing photobleaching.

References

• 1. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. ProLong Live Antifade Reagent Protects Fluorescent Proteins and Dyes In Live-Cell Imaging | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Frontiers | BK Channel Gating Mechanisms: Progresses Toward a Better Understanding of Variants Linked Neurological Diseases [frontiersin.org]
• 6. pnas.org [pnas.org]
• 7. BK channels: multiple sensors, one activation gate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Large-Conductance, Calcium-Activated Potassium Channel: A Big Key Regulator of Cell Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]

Improving signal-to-noise ratio with Oxonol 595

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Oxonol 595 to improve the signal-to-noise ratio in fluorescence-based assays.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with Oxonol 595, presented in a question-and-answer format.

Issue: Weak or No Fluorescence Signal

Question: I am not observing any significant fluorescence signal after adding Oxonol 595 to my cells. What could be the cause?

Answer: A weak or absent signal can stem from several factors. Firstly, ensure that your experimental setup is using the correct excitation and emission wavelengths for Oxonol 595. Secondly, the concentration of the dye may be too low. It is crucial to perform a concentration titration to determine the optimal concentration for your specific cell type and experimental conditions.[1] Another possibility is that the cell membrane potential is hyperpolarized, as Oxonol dyes are anionic and accumulate in depolarized cells, leading to an enhanced signal.[2][3] Finally, check the viability of your cells, as compromised cell health can affect membrane potential and dye uptake.

Issue: High Background Fluorescence

Question: My images have high background fluorescence, making it difficult to distinguish the signal from the noise. How can I reduce the background?

Answer: High background fluorescence can obscure your signal. To mitigate this, ensure that any unbound dye is thoroughly washed away after the staining step.[4] Using a buffer with low autofluorescence is also recommended. Additionally, high dye concentrations can lead to increased background, so optimizing the concentration is a critical step. You can also try reducing the exposure time during image acquisition, though this may also decrease your signal.[5] Finally, consider if other components in your assay medium are contributing to the background fluorescence.[4]

Issue: Signal Fades Quickly (Photobleaching)

Question: The fluorescence signal from Oxonol 595 diminishes rapidly upon illumination. How can I prevent photobleaching?

Answer: Photobleaching is the photochemical destruction of a fluorophore and is a common issue in fluorescence microscopy.[5][6] To minimize photobleaching of Oxonol 595, reduce the intensity and duration of the excitation light.[5][7] This can be achieved by using neutral density filters, lowering the laser power, or reducing the exposure time.[5] It is also advisable to capture images efficiently and avoid prolonged focusing on a single area. For live-cell imaging, using an anti-fade reagent in the mounting medium can also help preserve the signal.[7]

Issue: Inconsistent or Unreliable Results

Question: I am getting variable results between experiments. What could be causing this inconsistency?

Answer: Inconsistent results can be due to several factors. Ensure that the cell density and health are consistent across experiments, as these can influence membrane potential. The concentration of Oxonol 595 should be prepared fresh and used consistently. As Oxonol dyes are slow-response probes, the incubation time is a critical parameter that needs to be standardized.[8] Also, be aware that some compounds can interfere with Oxonol dyes, so it's important to run appropriate controls if you are screening compounds.[9][10][11][12]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Oxonol 595?

A1: Oxonol 595 is an anionic, slow-response voltage-sensitive dye. It partitions into the cell membrane and accumulates in the cytoplasm of depolarized cells due to the positive intracellular potential.[2][13] This accumulation leads to an increase in fluorescence intensity. Conversely, in hyperpolarized cells with a more negative interior, the dye is excluded, resulting in a lower fluorescence signal.[2]

Q2: What is the optimal concentration of Oxonol 595 to use?

A2: The optimal concentration of Oxonol 595 can vary depending on the cell type, cell density, and specific experimental conditions. A typical starting range is between 10 nM and 500 nM.[14] It is highly recommended to perform a concentration titration to determine the lowest concentration that provides a robust signal-to-noise ratio for your specific assay.

Q3: Is Oxonol 595 suitable for measuring mitochondrial membrane potential?

A3: No, anionic bis-oxonols like Oxonol 595 are largely excluded from mitochondria and are primarily sensitive to changes in the plasma membrane potential.[2] For mitochondrial membrane potential, cationic dyes such as TMRM or TMRE are more appropriate.[2]

Q4: Can I use Oxonol 595 in high-throughput screening (HTS)?

A4: Yes, Oxonol 595 can be used in HTS applications to screen for compounds that modulate plasma membrane potential. However, it is important to be aware of potential artifacts. Some library compounds may be inherently fluorescent or may quench the fluorescence of the dye, leading to false positives or false negatives.[9][10][11][12] It is crucial to include appropriate controls to identify and filter out such interfering compounds.

Q5: What is the difference between Oxonol V, Oxonol VI, and Oxonol 595?

A5: Oxonol V and Oxonol VI are closely related anionic bis-isoxazolone dyes. Oxonol VI generally exhibits larger spectral shifts and responds more rapidly to potential changes than Oxonol V.[2] "Oxonol 595" is often used to refer to a specific formulation or derivative within this class of dyes, with an excitation maximum around 595 nm. It's important to check the specific spectral properties of the dye you are using.

Quantitative Data Summary

The following table summarizes key quantitative parameters for Oxonol dyes to aid in experimental design and troubleshooting.

Parameter	Value	Notes
Excitation Maximum (approx.)	595 nm[15]	Can vary slightly based on the specific derivative and binding state.
Emission Maximum (approx.)	610 - 646 nm[14]	Emission spectrum can shift upon binding to membranes.
Typical Working Concentration	10 - 500 nM[14]	Optimal concentration should be determined empirically for each cell type.
Response Time	Slow (seconds to minutes)[8]	Not suitable for measuring transient action potentials.
Primary Target	Plasma Membrane Potential[2]	Largely excluded from mitochondria.
Solubility	Soluble in DMSO and ethanol[16]	Prepare a concentrated stock solution and dilute to the final working concentration.

Experimental Protocols

Protocol 1: Optimizing Oxonol 595 Concentration for Improved Signal-to-Noise Ratio

This protocol outlines the steps to determine the optimal working concentration of Oxonol 595 for your specific cell type and imaging platform.

• Cell Preparation:

  • Plate cells in a multi-well plate suitable for fluorescence imaging (e.g., black-walled, clear-bottom 96-well plate).

  • Culture cells to the desired confluency.

  • Wash the cells once with a balanced salt solution (e.g., HBSS or PBS).

• Dye Preparation:

  • Prepare a 1 mM stock solution of Oxonol 595 in high-quality, anhydrous DMSO.[16]

  • From the stock solution, prepare a series of dilutions in the assay buffer to achieve final concentrations ranging from 10 nM to 1 µM. It is recommended to test at least 5-6 different concentrations within this range.

• Staining:

  • Add the diluted Oxonol 595 solutions to the respective wells containing the cells.

  • Include a "no-dye" control well with only the assay buffer to measure background autofluorescence.

  • Incubate the plate at the desired temperature (e.g., 37°C) for a predetermined time (e.g., 15-30 minutes). Protect the plate from light during incubation.

• Imaging:

  • Set up the fluorescence microscope or plate reader with the appropriate excitation and emission filters for Oxonol 595 (e.g., Ex: ~590 nm, Em: ~620 nm).

  • Acquire images or readings from each well. Use consistent acquisition settings (e.g., exposure time, gain) for all wells.

• Data Analysis:

  • Measure the mean fluorescence intensity of the cells (signal) and the background for each concentration.

  • Calculate the signal-to-noise ratio (SNR) for each concentration using the formula: SNR = (Mean Signal Intensity - Mean Background Intensity) / Standard Deviation of the Background.

  • Plot the SNR as a function of the Oxonol 595 concentration.

  • The optimal concentration is the lowest concentration that provides the maximum or a plateau in the SNR.

Visualizations

Caption: Experimental workflow for optimizing Oxonol 595 concentration.

Caption: Mechanism of action of Oxonol 595 in response to cell depolarization.

References

• 1. biotium.com [biotium.com]
• 2. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - IN [thermofisher.com]
• 3. Voltage-sensitive dye - Wikipedia [en.wikipedia.org]
• 4. Background in Fluorescence Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. 蛍光イメージングにおけるフォトブリーチング | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. Photobleaching - Wikipedia [en.wikipedia.org]
• 7. biocompare.com [biocompare.com]
• 8. Voltage Imaging: Pitfalls and Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 10. Metal impurities cause false positives in high-throughput screening campaigns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Interferometric excitation fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing Oxonol 595 Dye Loading Concentration

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the loading concentration of Oxonol 595 for accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for Oxonol 595?

A1: The optimal concentration of Oxonol 595 is highly dependent on the cell type, cell density, and specific experimental conditions. A typical starting range for optimization is between 100 nM and 5 µM . It is crucial to perform a concentration titration to determine the ideal concentration for your specific assay, balancing maximal signal-to-noise ratio with minimal cellular toxicity.

Q2: How do I prepare the Oxonol 595 stock and working solutions?

A2: Oxonol 595 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution, usually in the range of 1-10 mM. This stock solution should be stored at -20°C or -80°C, protected from light and moisture. To prepare a working solution, the stock solution is diluted in a physiological buffer, such as Hanks' Balanced Salt Solution (HBSS) or a HEPES-buffered saline, to the desired final concentration. It is recommended to prepare the working solution fresh for each experiment.

Q3: What are the common causes of a weak or no fluorescent signal?

A3: A weak or absent signal can be due to several factors:

• Insufficient Dye Concentration: The loading concentration may be too low for the specific cell type or density.

• Inadequate Incubation Time: The incubation period may not be long enough for the dye to partition into the cell membrane.

• Cell Health: Unhealthy or dying cells may not maintain a proper membrane potential, leading to poor dye response.

• Photobleaching: Excessive exposure to excitation light can cause the dye to photobleach.

• Incorrect Filter Sets: Ensure that the excitation and emission filters on your imaging system are appropriate for Oxonol 595 (Excitation/Emission maxima are typically around 620/645 nm, but can vary slightly depending on the environment).

Q4: My fluorescence signal is very high and noisy. What could be the issue?

A4: High and noisy signals are often a result of:

• Excessive Dye Concentration: High concentrations can lead to dye aggregation and non-specific binding, causing high background fluorescence.[1][2] This phenomenon, known as aggregation-caused quenching (ACQ), can paradoxically lead to a decrease in the specific signal and an increase in noise.

• Insufficient Washing: Residual unbound dye in the extracellular medium can contribute to high background.

• Cellular Toxicity: At high concentrations, Oxonol 595 can be toxic to cells, leading to membrane disruption and altered fluorescence.

• Precipitation of the Dye: If the dye comes out of solution in the aqueous buffer, it can form fluorescent aggregates.

Q5: How can I minimize phototoxicity and photobleaching?

A5: To reduce phototoxicity and photobleaching:

• Use the lowest possible excitation light intensity that provides an adequate signal.

• Minimize the duration of exposure to the excitation light.

• Use a more sensitive detector if available.

• For fixed cells, consider using an anti-fade mounting medium.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Oxonol 595.

Problem	Possible Cause	Recommended Solution
Weak Signal	Low dye concentration.	Perform a concentration titration to find the optimal concentration (e.g., 100 nM, 500 nM, 1 µM, 2.5 µM, 5 µM).
Insufficient incubation time.	Increase the incubation time (e.g., try 30, 45, and 60 minutes).
Poor cell health.	Ensure cells are healthy and have a stable membrane potential before and during the experiment.
High Background	Dye concentration is too high.	Decrease the loading concentration. Refer to your concentration titration results.
Insufficient washing.	Wash cells thoroughly with fresh buffer after incubation to remove unbound dye.
Dye precipitation.	Ensure the dye is fully dissolved in the working solution. Consider gentle vortexing before application.
Signal Decreases Over Time (Photobleaching)	High excitation light intensity.	Reduce the intensity of the excitation light.
Prolonged exposure to light.	Minimize the duration of light exposure during image acquisition.
Inconsistent Results	Variable cell density.	Ensure consistent cell seeding density across experiments.
Fluctuation in temperature.	Maintain a constant temperature during the experiment as membrane potential can be temperature-sensitive.

Experimental Protocols

Protocol 1: General Staining Protocol for Adherent Cells

• Prepare Stock Solution: Dissolve Oxonol 595 in high-quality, anhydrous DMSO to a concentration of 1-10 mM. Aliquot and store at -20°C or -80°C, protected from light.

• Prepare Working Solution: On the day of the experiment, thaw a stock solution aliquot and dilute it in a suitable physiological buffer (e.g., HBSS with 20 mM HEPES, pH 7.4) to the desired final concentration (start with a range of 100 nM to 5 µM).

• Cell Preparation: Culture adherent cells on a suitable imaging plate (e.g., black-walled, clear-bottom 96-well plates).

• Dye Loading: Remove the culture medium and wash the cells once with the physiological buffer. Add the Oxonol 595 working solution to the cells.

• Incubation: Incubate the cells for 30-60 minutes at 37°C, protected from light.

• Washing (Optional but Recommended): For endpoint assays, you can wash the cells 1-2 times with fresh physiological buffer to remove unbound dye and reduce background fluorescence. For kinetic assays, washing may not be feasible.

• Imaging: Image the cells using a fluorescence microscope or plate reader with appropriate filter sets for Oxonol 595 (e.g., Ex/Em ~620/645 nm).

Protocol 2: Concentration Titration to Determine Optimal Loading Concentration

• Cell Seeding: Seed cells at a consistent density in a multi-well plate suitable for fluorescence imaging.

• Prepare Serial Dilutions: Prepare a series of Oxonol 595 working solutions with varying concentrations (e.g., 5 µM, 2.5 µM, 1 µM, 500 nM, 250 nM, 100 nM, and a no-dye control).

• Dye Loading and Incubation: Follow the general staining protocol (Protocol 1) to load the cells with the different dye concentrations.

• Imaging and Analysis: Acquire images from each well and quantify the mean fluorescence intensity of the cells.

• Determine Optimal Concentration: Plot the mean fluorescence intensity against the dye concentration. The optimal concentration will be in the range where the signal is saturated or begins to plateau, and before a significant increase in background or signs of cytotoxicity are observed.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate common experimental applications of Oxonol 595.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Detecting organelle-specific activity of potassium channels with a DNA nanodevice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Oxonol 595 Imaging

Welcome to the technical support center for Oxonol 595 imaging. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common artifacts and challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

1. What is Oxonol 595 and what is it used for?

Oxonol 595 is a fluorescent dye belonging to the oxonol family of voltage-sensitive dyes. These dyes are valuable tools for measuring membrane potential changes in various cell types.[1] When bound to the cell membrane, their fluorescence intensity or spectral properties change in response to shifts in the electrical potential across the membrane. This allows for the optical measurement of cellular electrical activity, such as action potentials in neurons or changes in mitochondrial membrane potential.

2. What are the most common artifacts observed with Oxonol 595 imaging?

Common artifacts in fluorescence imaging with dyes like Oxonol 595 include photobleaching, phototoxicity, high background noise, uneven staining, and spectral crosstalk.[2][3] These issues can compromise data quality and lead to inaccurate interpretations of experimental results.[4]

3. How can I minimize photobleaching and phototoxicity?

Photobleaching is the irreversible loss of fluorescence due to photo-induced damage to the fluorophore, while phototoxicity refers to light-induced damage to the sample itself.[4] Both are exacerbated by high-intensity illumination and prolonged exposure.[4] To mitigate these effects:

• Reduce Excitation Light Intensity: Use the lowest laser power or illumination intensity that provides an adequate signal-to-noise ratio.[5]

• Minimize Exposure Time: Limit the duration of light exposure by using the shortest possible exposure times for your detector.[4]

• Use Sensitive Detectors: Employing highly sensitive cameras can help reduce the required excitation light intensity and exposure time.

• Incorporate Anti-fade Reagents: While not always compatible with live-cell imaging, for fixed samples, anti-fade mounting media can be used.

4. What causes a low signal-to-noise ratio and how can I improve it?

A low signal-to-noise ratio (SNR) can be caused by several factors, including insufficient dye concentration, low dye binding, high background fluorescence, or detector noise. To improve your SNR:

• Optimize Dye Concentration: Titrate the concentration of Oxonol 595 to find the optimal balance between signal strength and potential toxicity.

• Ensure Proper Staining: Follow a validated staining protocol to ensure efficient labeling of the cell membranes.

• Reduce Background Fluorescence: Turn off ambient room lights during imaging to prevent contamination from external light sources.[6] Use appropriate emission filters to block out-of-band light.

• Image Analysis: Post-acquisition background subtraction can also help to improve the SNR.

Troubleshooting Guides

Issue 1: Inconsistent or Uneven Staining

Symptoms:

• Patchy or non-uniform fluorescence across the field of view.

• High variability in fluorescence intensity between cells that should be similar.

Possible Causes and Solutions:

Cause	Solution
Inadequate Dye Incubation	Ensure the incubation time and temperature are optimized for your specific cell type and experimental conditions.
Poor Dye Solubility	Prepare the dye stock solution and working solution according to the manufacturer's instructions. Ensure the dye is fully dissolved before applying it to the cells.
Cell Health	Unhealthy or dying cells can exhibit altered membrane properties, leading to inconsistent staining. Ensure your cells are healthy and viable before and during the experiment.
Presence of Air Bubbles	Air bubbles in the imaging chamber can cause light scattering and distort the fluorescence signal.[6] Carefully prepare your samples to avoid introducing bubbles.

Issue 2: Spectral Crosstalk

Symptoms:

• Signal from another fluorophore "bleeding through" into the Oxonol 595 detection channel.

• Difficulty in distinguishing the true Oxonol 595 signal in multi-color imaging experiments.

Possible Causes and Solutions:

Cause	Solution
Overlapping Emission Spectra	The emission spectrum of another dye in your experiment overlaps with that of Oxonol 595.[3]
Inappropriate Filter Sets	The bandpass filters used for fluorescence detection are not narrow enough to isolate the Oxonol 595 signal.

To address spectral crosstalk, it is crucial to carefully select fluorophores with minimal spectral overlap. Additionally, using narrow bandpass emission filters specific for Oxonol 595 can help to reject unwanted signals from other channels. Spectral unmixing algorithms available in some imaging software can also be used to computationally separate the signals from different fluorophores.

Experimental Protocols & Visualizations

General Experimental Workflow for Oxonol 595 Imaging

The following diagram outlines a typical workflow for a membrane potential imaging experiment using Oxonol 595.

Caption: A generalized workflow for Oxonol 595 imaging experiments.

Troubleshooting Decision Tree for Common Artifacts

This decision tree can guide you through the process of identifying and resolving common imaging artifacts.

Caption: A decision tree for troubleshooting common Oxonol 595 imaging artifacts.

References

• 1. Voltage Imaging: Pitfalls and Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assets.ctfassets.net [assets.ctfassets.net]
• 3. Investigating dye performance and crosstalk in fluorescence enabled bioimaging using a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overcoming Photobleaching and Phototoxicity in Imaging [oxinst.com]
• 5. mdpi.com [mdpi.com]
• 6. Learn To Minimize Artifacts In Fluorescence Microscopy [expertcytometry.com]

Quenching effects observed with Oxonol 595 dye

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the voltage-sensitive fluorescent dye, Oxonol 595.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments using Oxonol 595.

Issue 1: Low or No Fluorescence Signal

Potential Cause	Recommended Solution
Incorrect Filter Set	Ensure the excitation and emission filters on your instrument (fluorescence microscope, plate reader, or flow cytometer) are appropriate for Oxonol 595.
Dye Degradation	Oxonol 595 is light-sensitive. Prepare fresh working solutions and protect them from light. Store stock solutions at -20°C or -80°C for long-term stability.[1]
Insufficient Dye Concentration	Perform a concentration titration to determine the optimal dye concentration for your specific cell type and experimental conditions.
Cell Health	Ensure cells are healthy and have a stable membrane potential. Use a viability stain to confirm cell health.
Suboptimal pH	The fluorescence of oxonol dyes can be pH-sensitive. Maintain a stable and appropriate pH for your experimental buffer.

Issue 2: High Background Fluorescence

Potential Cause	Recommended Solution
Excess Dye in Solution	Wash cells with fresh, pre-warmed buffer after dye loading to remove unbound dye.
Autofluorescence	Include an unstained control sample to determine the level of cellular autofluorescence. If high, consider using a different emission filter or spectral unmixing if available.
Media Components	Phenol (B47542) red and other components in cell culture media can be fluorescent. Use a phenol red-free imaging buffer for your experiments.

Issue 3: Signal Instability or Rapid Fading (Photobleaching)

Potential Cause	Recommended Solution
Excessive Light Exposure	Minimize the exposure of your sample to excitation light. Reduce the light intensity, decrease exposure time, and only illuminate the sample when acquiring data.[2]
Dye Photodegradation	Use an anti-fade mounting medium for fixed-cell imaging. For live-cell imaging, consider using an oxygen scavenger system in your imaging buffer.
Cellular Stress	High-intensity light can be toxic to cells, leading to changes in membrane potential and cell death. Use the lowest possible light intensity that provides an adequate signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of fluorescence quenching with Oxonol 595?

A1: Oxonol 595 is a slow-response, anionic potentiometric dye. In polarized cells (negative inside), the dye is largely excluded from the cell interior. Upon depolarization, the dye enters the cell and binds to intracellular membranes and proteins. This binding leads to an enhancement of fluorescence. The primary "quenching" effect observed is often self-quenching or aggregation-caused quenching (ACQ) when the dye molecules accumulate at high concentrations on the membrane, which can lead to a decrease in the fluorescence quantum yield.[3][4][5]

Q2: How does membrane potential relate to Oxonol 595 fluorescence?

A2: For anionic dyes like oxonols, depolarization of the plasma membrane (the membrane potential becomes less negative) leads to an influx of the dye and an increase in intracellular fluorescence. Conversely, hyperpolarization (the membrane potential becomes more negative) results in dye exclusion and a decrease in fluorescence.[3][6]

Q3: How should I prepare and store Oxonol 595?

A3: Prepare a stock solution of Oxonol 595 in a suitable solvent like DMSO.[7] Aliquot the stock solution and store it at -20°C or -80°C, protected from light and moisture. For long-term storage (up to 6 months), -80°C is recommended.[1] Prepare fresh working solutions from the stock for each experiment.

Q4: Can I use Oxonol 595 for quantitative measurements of membrane potential?

A4: Yes, but it requires calibration. A common method involves using the potassium ionophore valinomycin (B1682140) to clamp the membrane potential at known values by varying the extracellular potassium concentration. This allows you to generate a calibration curve of fluorescence intensity versus membrane potential.[8][9]

Q5: Is Oxonol 595 suitable for high-throughput screening (HTS)?

A5: Yes, oxonol dyes are used in HTS for ion channel screening.[10] However, it's important to screen for compound interference, as some test compounds may interact directly with the dye.[3][11]

Quantitative Data

The following table summarizes spectral and fluorescence lifetime data for Oxonol VI, which has a similar structure and spectral properties to Oxonol 595. This data is provided as a reference.

Parameter	Free in PBS Buffer	Bound to Bovine Serum Albumin (BSA)	Reference
Absorption Maximum	~595 nm	Red-shifted to 620 nm and 632 nm	[12]
Fluorescence Lifetime	~90 ps	Two components: 0.5 ns and 1.5 ns	[12]

Experimental Protocols

1. General Protocol for Staining Cells with Oxonol 595 for Fluorescence Microscopy

• Cell Preparation: Plate cells on a suitable imaging dish or slide and culture until they reach the desired confluency.

• Dye Loading Solution: Prepare a working solution of Oxonol 595 in a buffered salt solution (e.g., HBSS or a phenol red-free medium) at the desired final concentration (typically in the nanomolar to low micromolar range).

• Staining: Remove the culture medium from the cells and wash once with the buffered salt solution. Add the dye loading solution to the cells.

• Incubation: Incubate the cells for 15-30 minutes at 37°C, protected from light.

• Washing (Optional but Recommended): Remove the dye loading solution and wash the cells 1-2 times with the buffered salt solution to reduce background fluorescence.

• Imaging: Image the cells using a fluorescence microscope with appropriate filter sets for Oxonol 595.

2. Protocol for Membrane Potential Calibration using Valinomycin and KCl

• Stain Cells: Stain cells with Oxonol 595 as described above.

• Prepare High Potassium Buffer: Prepare a buffer with a high concentration of KCl (e.g., 150 mM) and the same ionic strength as your normal imaging buffer.

• Add Valinomycin: Add valinomycin (typically 1-5 µM) to the cells. This will make the cell membrane permeable to potassium ions.

• Establish Calibration Points: Sequentially replace the imaging buffer with buffers containing varying ratios of normal and high potassium buffer to achieve a range of known potassium concentrations. The membrane potential can be calculated for each potassium concentration using the Nernst equation.

• Measure Fluorescence: Record the fluorescence intensity at each potassium concentration after the signal has stabilized.

• Generate Calibration Curve: Plot the fluorescence intensity as a function of the calculated membrane potential.

Visualizations

Caption: A typical experimental workflow for using Oxonol 595.

Caption: Mechanism of Oxonol 595 fluorescence change with membrane potential.

Caption: A decision tree for troubleshooting low fluorescence signals.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. General Principles for Measuring Resting Membrane Potential and Ion Concentration Using Fluorescent Bioelectricity Reporters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct evaluation of self-quenching behavior of fluorophores at high concentrations using an evanescent field - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Minimization of self-quenching fluorescence on dyes conjugated to biomolecules with multiple labeling sites via asymmetrically charged NIR fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Fluorescence Imaging of Cell Membrane Potential: From Relative Changes to Absolute Values - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scbt.com [scbt.com]
• 12. Interferometric excitation fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low fluorescence signal with Oxonol 595

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low fluorescence signals with Oxonol 595.

Frequently Asked Questions (FAQs)

Q1: What is Oxonol 595 and how does it work?

Oxonol 595 is a voltage-sensitive fluorescent dye used to measure changes in plasma membrane potential. It is an anionic dye that partitions into the cell membrane. Upon depolarization (the membrane potential becoming more positive), more of the anionic dye enters the cell, binds to intracellular components, and exhibits enhanced fluorescence. Conversely, hyperpolarization (the membrane potential becoming more negative) leads to the exclusion of the dye from the cell and a decrease in fluorescence.[1][2] This response is typically slower than electrochromic dyes, making it suitable for detecting changes in average membrane potentials in non-excitable cells.[3][4]

Q2: What are the spectral properties of Oxonol 595/VI?

Oxonol VI, a closely related dye, has an excitation maximum around 599-614 nm and an emission maximum around 634-646 nm.[3][5] It's crucial to use the appropriate filter sets on your fluorescence microscope or flow cytometer to match these wavelengths for optimal signal detection.

Q3: What is the expected change in fluorescence with Oxonol 595?

The fluorescence of Oxonol 595 increases upon membrane depolarization and decreases upon hyperpolarization.[1][3] The magnitude of this change can be significant, with potential-dependent fluorescence changes for similar dyes reported to be around 1% per mV.[1]

Q4: How should I store and handle Oxonol 595?

Stock solutions of Oxonol dyes are typically prepared in ethanol (B145695) or DMSO.[5] For long-term storage, it is recommended to keep the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light and moisture.[5]

Troubleshooting Guide: Low Fluorescence Signal

A low fluorescence signal can arise from various factors, from sample preparation to instrument settings. Follow this guide to diagnose and resolve common issues.

Category 1: Staining Protocol and Reagents

Potential Cause	Recommended Action
Suboptimal Dye Concentration	The concentration of Oxonol 595 is critical. Too low a concentration will result in a weak signal, while too high a concentration can lead to artifacts. Titrate the dye concentration to find the optimal staining for your specific cell type and experimental conditions. A typical starting range for similar oxonol dyes is 10-500 nM.[5]
Inadequate Incubation Time	Ensure sufficient time for the dye to partition into the cell membrane and reach equilibrium. Incubation times of at least 30 minutes are often recommended for voltage-sensitive dyes.[6] You may need to optimize this for your specific cell type.
Improper Dye Preparation	Oxonol dyes can precipitate if not dissolved properly. Ensure your stock solution is fully dissolved before diluting it to the final working concentration. Some oxonols may require the addition of a base to be soluble.[1] If you observe particulates in your staining solution, centrifuge it before use.[6]
Cell Health and Viability	Dead or unhealthy cells will have compromised membrane integrity and will not maintain a proper membrane potential, leading to inconsistent or low fluorescence. Use a viability dye to exclude dead cells from your analysis.

Category 2: Instrumentation and Data Acquisition

Potential Cause	Recommended Action
Incorrect Filter Sets	Verify that the excitation and emission filters on your microscope or flow cytometer are appropriate for Oxonol 595 (Excitation ~599 nm, Emission ~634 nm).[3] Using mismatched filters will lead to a significant loss of signal.
Low Light Source Intensity	Ensure the lamp or laser on your instrument is properly aligned and has sufficient power. For microscopy, check the alignment of the light path.[7] For flow cytometry, ensure the correct laser is active and aligned.[2]
Incorrect Instrument Settings	Optimize the gain or PMT voltage on your instrument. A low gain will result in a weak signal. However, excessively high gain can increase background noise. Adjust settings to achieve an optimal signal-to-noise ratio.[8]
Photobleaching	Oxonol dyes, like many fluorophores, are susceptible to photobleaching (light-induced signal degradation). Minimize light exposure to your samples, especially during setup and focusing.[9] Use an anti-fade mounting medium for microscopy if possible.
Low Signal-to-Noise Ratio (SNR)	A low SNR can make your signal difficult to distinguish from the background. To improve SNR, you can optimize dye concentration, increase the light source intensity (while being mindful of photobleaching), and adjust instrument settings.[6][10]

Experimental Protocols

General Staining Protocol for Suspension Cells (Flow Cytometry)

• Prepare Cells: Harvest cells and wash them with a suitable buffer (e.g., HBSS or a buffer of your choice). Resuspend the cells at a concentration of 1 x 10^6 cells/mL.

• Prepare Staining Solution: Prepare a working solution of Oxonol 595 in the same buffer. The final concentration should be optimized, but a starting point of 100 nM is often appropriate.

• Staining: Add the Oxonol 595 working solution to the cell suspension.

• Incubation: Incubate the cells for 30-60 minutes at room temperature or 37°C, protected from light.[6]

• Analysis: Analyze the cells directly on the flow cytometer without washing. Use appropriate laser lines (e.g., 561 nm or 633 nm for excitation) and emission filters.

• Controls:

  • Unstained Cells: To set the baseline fluorescence.

  • Depolarization Control: After initial measurement, add a high concentration of potassium chloride (e.g., final concentration of 50 mM) to depolarize the cells and observe the expected increase in fluorescence.

  • Hyperpolarization Control: If applicable, use an agent like valinomycin (B1682140) in a low potassium buffer to induce hyperpolarization and observe the expected decrease in fluorescence.

Visual Guides

Below are diagrams to illustrate key experimental workflows and troubleshooting logic.

Caption: General experimental workflow for staining cells with Oxonol 595.

Caption: Troubleshooting logic for a low fluorescence signal with Oxonol 595.

References

• 1. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. mdpi.com [mdpi.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. Voltage Imaging: Pitfalls and Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Measuring Resting Membrane Potential Using the Fluorescent Voltage Reporters DiBAC4(3) and CC2-DMPE - PMC [pmc.ncbi.nlm.nih.gov]
• 7. moleculardepot.com [moleculardepot.com]
• 8. Determining the Signal-to-Noise Ratio and Optimal Photomultiplier gain setting in the GenePix 4000B [moleculardevices.com]
• 9. Live Imaging of Planarian Membrane Potential Using DiBAC4(3) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dye screening and signal-to-noise ratio for retrogradely transported voltage-sensitive dyes - PubMed [pubmed.ncbi.nlm.nih.gov]

How to prevent Oxonol 595 dye aggregation?

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent the aggregation of Oxonol 595 dye in their experiments.

I. FAQs - Quick Troubleshooting

1. My Oxonol 595 solution has visible particles. What should I do?

Visible particulates are a clear indication of dye aggregation or precipitation. Immediately try gentle vortexing followed by sonication in a water bath for 5-10 minutes to redissolve the dye. If particles persist, filtration through a 0.2 µm syringe filter is recommended. To prevent this, ensure you are using the correct solvent and storage conditions.

2. What is the best solvent for Oxonol 595?

For stock solutions, anhydrous dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) are recommended. Oxonol 595 is highly soluble in DMSO, up to 100 mg/mL with the aid of ultrasonication.[1] For working solutions in aqueous buffers, it is crucial to dilute the stock solution while vortexing to promote rapid mixing and minimize aggregation.

3. How does concentration impact Oxonol 595 aggregation?

Like many fluorescent dyes, Oxonol 595 has a higher tendency to aggregate at higher concentrations.[2][3] It is best to prepare a concentrated stock solution in an appropriate organic solvent and then dilute it to the final working concentration in your aqueous experimental buffer immediately before use. Working concentrations are typically in the nanomolar to low micromolar range. For instance, for detecting membrane potential changes, concentrations of 10-500 nM are often used.[4]

4. Can temperature affect my Oxonol 595 solution?

Yes, temperature plays a significant role. Repeated freeze-thaw cycles can promote aggregation and degradation of the dye.[1][5] It is advisable to aliquot your stock solution into smaller, single-use volumes to minimize temperature fluctuations. Store stock solutions at -20°C or -80°C, protected from light.[1][5]

5. I'm seeing a shift in the fluorescence spectrum. Is this aggregation?

A spectral shift can be a strong indicator of aggregation. Dye aggregation can lead to the formation of H-aggregates, which typically cause a hypsochromic (blue) shift in the absorption spectrum, or J-aggregates, which result in a bathochromic (red) shift.[3] To confirm, you can perform a concentration-dependent spectral analysis. As the concentration increases, the appearance of a new spectral peak or a shoulder on the main peak is characteristic of aggregation.

II. Troubleshooting Guide: Preventing Oxonol 595 Aggregation

This guide provides a more in-depth approach to preventing and resolving aggregation issues.

Problem 1: Precipitate in Stock Solution

• Possible Cause: Incorrect solvent or moisture absorption by the solvent.

• Solution:

  • Use Anhydrous Solvent: Ensure you are using high-quality, anhydrous DMSO or ethanol for your stock solution. Hygroscopic DMSO can significantly impact solubility.[1]

  • Sonication: Use an ultrasonic bath to aid in the dissolution of the dye powder.

  • Gentle Warming: If necessary, gently warm the solution to 37°C to aid dissolution, but be cautious as excessive heat can degrade the dye.

Problem 2: Unstable Fluorescence Readings in Aqueous Buffer

• Possible Cause: Aggregation upon dilution into the aqueous experimental buffer.

• Solution:

  • Optimize Dilution Technique: Add the stock solution to the aqueous buffer while vigorously vortexing. This ensures rapid dispersion of the dye molecules and reduces the likelihood of aggregation.

  • Incorporate a Surfactant: For particularly problematic buffers, the addition of a non-ionic surfactant can help maintain the dye in its monomeric state.[6] Pluronic F-127 (at a final concentration of 0.01-0.05%) or Triton X-100 (at a final concentration of 0.01-0.02%) can be effective.

  • Control Ionic Strength: High salt concentrations can promote the aggregation of hydrophobic dyes.[3] If possible, test a range of ionic strengths for your buffer to find the optimal conditions.

III. Experimental Protocols

Protocol 1: Preparation of a Stable Oxonol 595 Stock Solution

• Bring the vial of Oxonol 595 powder to room temperature before opening to prevent moisture condensation.

• Add the appropriate volume of anhydrous DMSO or ethanol to the vial to achieve a stock solution concentration of 1-10 mM.

• Vortex the solution for 5 minutes. If necessary, sonicate in a water bath for 10-15 minutes until the dye is fully dissolved.

• Aliquot the stock solution into single-use, light-protected tubes.

• Store at -20°C or -80°C for long-term storage.[1][5]

Protocol 2: Preparation of an Aggregation-Free Working Solution

• Thaw a single-use aliquot of the Oxonol 595 stock solution and bring it to room temperature.

• Determine the final volume of your experimental buffer.

• While vortexing the buffer, add the required volume of the stock solution to achieve the desired final concentration (typically in the nM to low µM range).

• If using a surfactant, add it to the buffer before adding the dye.

• Use the working solution immediately for best results.

IV. Data Presentation

Table 1: Solubility of Oxonol 595

Solvent	Solubility	Notes
DMSO	100 mg/mL (202.59 mM)	Ultrasonic assistance may be needed. Use of newly opened, anhydrous DMSO is recommended.[1]
Ethanol	Soluble	A common solvent for preparing stock solutions.[4]
Methanol	Soluble
Water	Poorly soluble	Prone to aggregation in purely aqueous solutions.

Table 2: Spectral Properties of Oxonol Dyes

Species	Excitation (λex)	Emission (λem)	Characteristic Spectral Shift upon Aggregation
Monomer (Oxonol VI)	~599 nm	~634 nm	N/A
Aggregates	Variable	Variable	Can result in either a blue-shift (H-aggregates) or a red-shift (J-aggregates) in the absorption spectrum.[3]

Table 3: Recommended Working Concentrations

Application	Recommended Concentration Range	Key Considerations
Membrane Potential Assays	10 - 500 nM	Use the lowest concentration that gives a sufficient signal to avoid artifacts.[4]
Flow Cytometry	100 nM - 1 µM	Optimize concentration for each cell type and instrument.
Fluorescence Microscopy	50 nM - 500 nM	Higher concentrations can lead to signal saturation and phototoxicity.

V. Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effects of alkanolamine solvents on the aggregation states of reactive dyes in concentrated solutions and the properties of the solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ATTO-TEC GmbH [atto-tec.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Solubilization of Hydrophobic Dyes in Surfactant Solutions [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Response Kinetics of Oxonol 595 and FMP Dye for Membrane Potential Sensing

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the response kinetics of two commonly used voltage-sensitive dyes: Oxonol 595 and the FLIPR Membrane Potential (FMP) dye. Understanding the kinetic properties of these probes is crucial for selecting the appropriate tool for monitoring changes in cell membrane potential in various research and drug discovery applications. This document summarizes quantitative data, details experimental methodologies, and provides visual representations of the underlying mechanisms and workflows.

Executive Summary

The primary distinction between Oxonol 595 and FMP dye lies in their response kinetics to changes in membrane potential. FMP dye exhibits significantly faster response times, making it more suitable for capturing rapid cellular events. Oxonol 595, a member of the "slow" oxonol dye family, responds on a timescale of seconds to minutes. In contrast, FMP dye, a bis-oxonol formulation, demonstrates a response that is approximately 10-fold faster than related oxonol dyes like DiBAC₄(3). While both dyes are valuable for measuring membrane potential, their suitability depends on the temporal resolution required for the specific biological question being investigated.

Data Presentation: Quantitative Comparison of Response Kinetics

The following table summarizes the key kinetic parameters of Oxonol 595 and FMP dye based on available experimental data. It is important to note that specific quantitative response time data for Oxonol 595 is limited in the literature; therefore, the values presented are characteristic of the broader class of slow-response oxonol dyes.

Parameter	Oxonol 595 (and related Oxonols)	FMP Dye	References
Response Time Category	Slow	Fast	[1](--INVALID-LINK--)
Response Onset	Seconds to minutes	Seconds	[2]
Time to Half-Maximal Response (t½)	Slower (relative to FMP)	~10-fold faster than DiBAC₄(3)	[3][4]
Time Constant (τ)	Not consistently reported for Oxonol 595, but generally in the order of many seconds to minutes for slow oxonols.	Rise and decay time constants of approximately 4-8 seconds have been reported.	[2]
Mechanism	Transmembrane redistribution	Voltage-dependent redistribution	[5][6]

Signaling Pathway and Mechanism of Action

The differences in response kinetics between Oxonol 595 and FMP dye stem from their distinct mechanisms of action at the cellular level.

Oxonol Dyes (e.g., Oxonol 595): These are anionic dyes that respond to changes in membrane potential through a process of transmembrane redistribution. In a polarized cell with a negative internal potential, the negatively charged dye is largely excluded from the cell. Upon depolarization, the intracellular environment becomes less negative, allowing the dye to enter the cell and bind to intracellular components, leading to an increase in fluorescence. This physical movement across the membrane is the rate-limiting step, resulting in a slower response time.

References

• 1. Interferometric excitation fluorescence lifetime imaging microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of kappa opioid receptor ligand potency, efficacy and desensitization using a real-time membrane potential assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of response of potential-sensitive dyes studied by time-resolved fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluorescence Imaging of Cell Membrane Potential: From Relative Changes to Absolute Values - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Oxonol 595 Data with Patch Clamp: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key methodologies for measuring cellular membrane potential: the voltage-sensitive fluorescent dye Oxonol 595 and the gold-standard patch clamp technique. Understanding the relative strengths and weaknesses of these approaches is crucial for selecting the appropriate method for your research and for validating findings across different experimental paradigms. While direct side-by-side validation data for Oxonol 595 is limited in publicly available literature, this guide leverages data from the closely related and often interchangeably used dye, Oxonol VI, and other similar oxonol dyes to provide a robust comparative analysis.

Quantitative Performance Comparison

The following table summarizes the key performance characteristics of Oxonol 595 (and related oxonol dyes) and the patch clamp technique for measuring membrane potential.

Feature	Oxonol 595 / VI	Patch Clamp (Whole-Cell)
Principle	Voltage-dependent partitioning of the dye into the cell membrane, leading to a change in fluorescence intensity.	Direct measurement of the potential difference across the cell membrane via a glass micropipette.
Measurement Type	Relative changes in membrane potential, can be calibrated to estimate absolute potential.	Direct, absolute measurement of membrane potential.
Temporal Resolution	Slow (milliseconds to seconds). Suitable for detecting changes in average membrane potential in non-excitable cells.[1]	Very high (microseconds). Capable of resolving individual action potentials.
Spatial Resolution	Can provide population-level data (in a plate reader) or subcellular resolution with high-resolution microscopy.	Single-cell resolution.
Throughput	High-throughput screening (HTS) compatible.	Low-throughput, requires significant operator skill.
Invasiveness	Minimally invasive, but potential for phototoxicity and pharmacological side effects.	Highly invasive, involves rupturing the cell membrane.
Sensitivity	Approximately 1% change in fluorescence per 1 mV change in membrane potential (for a similar oxonol dye).	High sensitivity, can detect sub-millivolt changes.
Signal-to-Noise Ratio	Generally lower than patch clamp, can be affected by background fluorescence and dye bleaching.	High, provided a good seal is achieved.

Mechanism of Action: Oxonol Dyes

Oxonol dyes, such as Oxonol 595 and Oxonol VI, are anionic, lipophilic molecules that sense changes in membrane potential. Their mechanism of action is based on their voltage-dependent distribution between the extracellular medium and the cell's plasma membrane. In a typical resting cell with a negative internal potential, the negatively charged oxonol dye is driven into the cell. Depolarization of the membrane (the inside becoming less negative) leads to an influx of the dye and a subsequent increase in fluorescence as it binds to intracellular components. Conversely, hyperpolarization (the inside becoming more negative) drives the dye out of the cell, resulting in decreased fluorescence.

Figure 1. Signaling pathway of oxonol dyes in response to changes in membrane potential.

Experimental Protocols

Oxonol 595/VI Staining and Fluorescence Measurement

This protocol is a general guideline and should be optimized for your specific cell type and experimental conditions.

Materials:

• Oxonol 595 or Oxonol VI dye

• Dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) for stock solution

• Physiological buffer (e.g., Hanks' Balanced Salt Solution, HBSS)

• Cells of interest cultured on a suitable plate or coverslip

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Prepare Stock Solution: Dissolve Oxonol 595/VI in high-quality anhydrous DMSO or ethanol to make a stock solution of 1-10 mM. Store the stock solution at -20°C, protected from light and moisture.

• Prepare Working Solution: On the day of the experiment, dilute the stock solution in a physiological buffer to the desired final concentration (typically in the range of 1-10 µM). The optimal concentration should be determined empirically for your cell type to maximize the signal-to-noise ratio while minimizing toxicity.

• Cell Staining:

  • Remove the cell culture medium.

  • Wash the cells once with the physiological buffer.

  • Add the Oxonol working solution to the cells and incubate for 15-30 minutes at room temperature or 37°C, protected from light.

• Fluorescence Measurement:

  • Plate Reader: Measure fluorescence intensity at the appropriate excitation and emission wavelengths for Oxonol 595/VI (typically around Ex/Em = 620/645 nm, but should be confirmed for your specific instrument).

  • Microscope: Image the cells using appropriate filter sets.

• Data Analysis: Changes in fluorescence intensity over time or in response to a stimulus are indicative of changes in membrane potential. For quantitative analysis, the fluorescence signal can be calibrated by clamping the membrane potential at different levels using ionophores (e.g., valinomycin (B1682140) in the presence of varying extracellular potassium concentrations) and measuring the corresponding fluorescence.

Whole-Cell Patch Clamp Recording

This protocol outlines the basic steps for obtaining whole-cell patch clamp recordings. It requires specialized equipment and significant training.

Materials:

• Patch clamp rig (inverted microscope, micromanipulator, amplifier, data acquisition system)

• Borosilicate glass capillaries

• Pipette puller and fire-polisher

• Extracellular solution (e.g., artificial cerebrospinal fluid - aCSF)

• Intracellular solution (pipette solution)

• Cells of interest on a coverslip

Procedure:

• Pipette Preparation: Pull glass capillaries to create micropipettes with a tip resistance of 3-7 MΩ when filled with intracellular solution. Fire-polish the tip to ensure a smooth surface for sealing.

• Solution Preparation: Prepare and filter sterile extracellular and intracellular solutions with the desired ionic compositions. The intracellular solution should be loaded into the micropipette.

• Cell Preparation: Place the coverslip with cultured cells in the recording chamber on the microscope stage and perfuse with extracellular solution.

• Obtaining a Gigaseal:

  • Under visual guidance, carefully lower the micropipette towards a target cell.

  • Apply slight positive pressure to the pipette to keep the tip clean.

  • Once the pipette touches the cell membrane, release the positive pressure and apply gentle suction to form a high-resistance seal (a "gigaseal," >1 GΩ) between the pipette tip and the cell membrane.

• Achieving Whole-Cell Configuration: Apply a brief pulse of strong suction to rupture the membrane patch under the pipette tip. This provides electrical and physical access to the cell's interior.

• Recording:

  • Voltage-Clamp: Hold the membrane potential at a constant value and record the ionic currents that flow across the membrane in response to voltage steps or drug application.

  • Current-Clamp: Inject a known amount of current and record the resulting changes in membrane potential, including action potentials.

• Data Analysis: The recorded currents or voltage changes provide direct and quantitative information about the cell's electrical properties.

Experimental Workflow for Cross-Validation

To directly compare Oxonol 595 data with patch clamp recordings, a simultaneous recording setup is required.

Figure 2. Experimental workflow for simultaneous Oxonol 595 and patch clamp recording.

Conclusion

Oxonol 595 and patch clamp are powerful techniques for investigating cellular membrane potential, each with distinct advantages and limitations. Oxonol 595 is well-suited for high-throughput screening and for monitoring relative membrane potential changes in large cell populations with good spatial resolution. However, its slow response time and indirect nature of measurement necessitate validation with a more direct and quantitative method.

Patch clamp remains the unparalleled gold standard for direct, high-fidelity measurement of membrane potential and ionic currents at the single-cell level. While its low throughput and invasive nature limit its use in large-scale screening, it is indispensable for detailed mechanistic studies and for validating data obtained from fluorescent indicators like Oxonol 595. By understanding the principles and protocols of both techniques, researchers can make informed decisions about the most appropriate methods for their experimental goals and ensure the robustness and validity of their findings.

References

• 1. Oxonol VI [Bis-(3-propyl-5-oxoisoxazol-4-yl)pentamethine oxonol] | AAT Bioquest [aatbio.com]

Oxonol 595: A Comparative Guide for Cellular Voltage Imaging

For researchers, scientists, and drug development professionals, selecting the appropriate tools to monitor cellular electrophysiology is paramount. This guide provides a comprehensive comparison of Oxonol 595, a voltage-sensitive fluorescent dye, with other common alternatives, supported by available experimental data. We delve into its performance across different cell types, detail experimental considerations, and visualize its proposed mechanism of action.

Performance of Oxonol 595: A Mixed Picture

Oxonol 595 is a slow-response, lipophilic, anionic dye that can be used to measure changes in membrane potential. Its mechanism relies on its potential-dependent accumulation in the cell membrane and cytoplasm of depolarized cells, leading to an increase in fluorescence intensity. While it shares structural similarities with other oxonol dyes, its performance characteristics and off-target effects warrant careful consideration.

Comparative Performance Data

Direct quantitative comparisons of Oxonol 595's performance metrics like signal-to-noise ratio (SNR), phototoxicity, and sensitivity across different cell types are not extensively documented in publicly available literature. However, by examining data from related oxonol dyes and comparing them to widely-used alternatives like di-4-ANEPPS, we can infer its potential advantages and disadvantages.

Dye	Cell Type	Signal-to-Noise Ratio (SNR)	Phototoxicity	Sensitivity (% ΔF/F per 100 mV)	Citation(s)
Oxonol Dyes (general)	Neurons	Generally lower than fast-response dyes	Can induce photodynamic enhancement of GABA-A receptors	High	[1][2]
DiBAC4(3) (Oxonol)	Hippocampal Neurons	Sufficient for detecting changes	Potentiates GABA-A receptor function	~1% per mV	[1][2]
di-4-ANEPPS (Styryl)	Neurons (crustacean)	Higher than RH795 (another styryl dye)	Bleaches faster than RH795	Not specified	[3]
di-4-ANEPPS (Styryl)	Cardiomyocytes	Sufficient for action potential recording	Not specified	Not specified

Note: The table above is a summary of findings from various studies and does not represent a direct head-to-head comparison under identical conditions. The performance of any voltage-sensitive dye can be highly dependent on the specific cell type, experimental setup, and imaging parameters.

One study surprisingly reported that Oxonol 595 showed no potency as a large-conductance Ca2+-activated K+ (BK) channel activator, in contrast to the structurally similar DiBAC4(3) which is a potent activator.[4] This finding suggests that subtle structural differences within the oxonol family can lead to significant variations in their biological activity.

Mechanism of Action and Signaling Pathways

Oxonol dyes, including Oxonol 595, are believed to exert their voltage-sensing effects through a redistribution mechanism. In response to membrane depolarization, the negatively charged dye molecules move from the outer leaflet of the plasma membrane to the inner leaflet and accumulate in the cytoplasm, leading to an increase in fluorescence.

A significant consideration for oxonol dyes is their potential interaction with ion channels. Several oxonol dyes, such as DiBAC4(3), have been shown to be potent activators of BK channels.[4] Activation of BK channels leads to an efflux of potassium ions, causing membrane hyperpolarization. This can act as a negative feedback mechanism to regulate cellular excitability and intracellular calcium levels.[3][5][6][7]

Caption: Proposed signaling pathway following BK channel activation by an oxonol dye.

Experimental Protocols

Caption: General experimental workflow for membrane potential measurement using a voltage-sensitive dye.

Key Experimental Considerations:

• Dye Concentration and Loading Time: Optimal concentration and incubation time need to be determined empirically for each cell type to maximize signal while minimizing toxicity.

• Phototoxicity: Illumination intensity and duration should be minimized to reduce phototoxic effects. The use of antioxidants in the imaging medium may help mitigate this issue.[8]

• Off-target Effects: As noted, oxonol dyes can modulate the activity of ion channels like GABA-A receptors.[1] It is crucial to perform appropriate control experiments to account for these potential confounding effects.

• Calibration: For quantitative measurements of membrane potential, calibration using ionophores like valinomycin (B1682140) or gramicidin (B1672133) in combination with known extracellular potassium concentrations is necessary.

Conclusion

Oxonol 595 presents itself as a potential tool for monitoring membrane potential changes in various cell types. However, the limited availability of direct comparative performance data and the potential for off-target effects necessitate careful validation and the inclusion of appropriate controls in any experimental design. Researchers should weigh the high sensitivity of oxonol dyes against the potentially cleaner photophysical properties and better-characterized performance of alternative dyes like di-4-ANEPPS, especially for applications in sensitive cell types like neurons and cardiomyocytes. Further research is required to fully elucidate the performance characteristics and potential liabilities of Oxonol 595 in a wider range of biological systems.

References

• 1. Diverse Voltage-Sensitive Dyes Modulate GABAAReceptor Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. interchim.fr [interchim.fr]
• 3. Redox-dependent Cd2+ inhibition of BK-type Ca2+-activated K+ channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Molecular mechanisms of BK channel activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The augmentation of BK channel activity by nitric oxide signaling in rat cerebral arteries involves co-localized regulatory elements - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ca2+- and voltage-gated potassium (BK) channel activators in the 5β-cholanic acid-3α-ol analogue series with modifications in lateral chain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High-precision recording of the action potential in isolated cardiomyocytes using the near-infrared fluorescent dye di-4-ANBDQBS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Voltage-Sensitive Dyes: Focusing on the Limitations of Oxonol 595

For researchers, scientists, and drug development professionals, the accurate measurement of cellular membrane potential is crucial for understanding a myriad of physiological processes. Voltage-sensitive dyes (VSDs) have emerged as powerful tools for monitoring these changes in real-time. Among these, the oxonol family of dyes has been utilized for its sensitivity to transmembrane potential shifts. However, a thorough understanding of their limitations is paramount for robust experimental design and accurate data interpretation. This guide provides a comparative analysis of Oxonol 595 and other common VSDs, highlighting their respective strengths and weaknesses with supporting data and detailed experimental protocols.

Overview of Oxonol Dyes and Their General Limitations

Oxonol dyes are anionic, slow-response probes that translocate across the plasma membrane in a voltage-dependent manner. Upon depolarization, more of the negatively charged dye enters the cell and binds to intracellular components, leading to an increase in fluorescence. Conversely, hyperpolarization results in dye exclusion and a decrease in fluorescence. While effective in reporting membrane potential changes, this class of dyes is not without its drawbacks.

A significant concern with oxonol dyes is their potential for pharmacological interference. Several members of the oxonol family have been shown to interact with ion channels and receptors, thereby altering the very cellular physiology they are intended to measure. Furthermore, like many fluorescent probes, they are susceptible to phototoxicity and photobleaching, which can impact cell viability and signal stability over long-term imaging experiments.

Oxonol 595: A Case Study in Off-Target Effects

While specific performance data such as photostability, signal-to-noise ratio, and precise response kinetics for Oxonol 595 are not extensively documented in publicly available literature, a critical limitation has been identified that significantly impacts its application in many research contexts.

Pharmacological Activity: A key study has demonstrated that Oxonol 595 acts as a potent activator of large-conductance Ca2+-activated K+ (BK) channels[1]. This off-target effect can directly alter the membrane potential and intrinsic electrical properties of the cells under investigation, leading to confounding results. This makes Oxonol 595 unsuitable for studies where the activity of BK channels is a variable or plays a significant physiological role.

Comparative Analysis of Voltage-Sensitive Dyes

To provide a clearer picture of the available tools, the following table compares the known properties of Oxonol dyes (using DiBAC4(3) and Oxonol VI as representative examples due to the limited data on Oxonol 595) with other commonly used classes of VSDs.

Parameter	Oxonol Dyes (e.g., DiBAC4(3), Oxonol VI)	Styryl Dyes (e.g., Di-4-ANEPPS)	FRET-Based Dyes (e.g., DiO/DPA)	Genetically Encoded Voltage Indicators (GEVIs)
Sensing Mechanism	Slow translocation across the membrane	Fast electrochromic shift in the membrane	Förster Resonance Energy Transfer	Voltage-dependent conformational change of a protein
Response Time	Seconds to minutes[2]	Milliseconds[3]	Milliseconds to seconds	Milliseconds to seconds
Sensitivity (% ΔF/100 mV)	~10% (for DiBAC4(3), ~1% per mV)[4]	~10%[3]	10-20%	Variable, can be >25%
Phototoxicity	Can be significant[3]	Moderate, Di-8-ANEPPS is less phototoxic than Di-4-ANEPPS[3]	Generally lower than single-dye systems	Generally low
Photobleaching	Moderate	Moderate	Can be an issue for the donor fluorophore	Can be an issue
Pharmacological Effects	Known to modulate ion channels (e.g., GABA-A receptors, BK channels)[1][3]	Can modulate GABA-A receptors[3]	Lower potential for direct channel interaction	Generally considered inert
Cellular Localization	Cytoplasm and membranes	Plasma membrane	Plasma membrane	Genetically targeted to specific membranes or cells
Key Limitations	Slow response, pharmacological interference, potential toxicity	Rapid internalization (Di-4-ANEPPS), smaller signal change compared to some slow dyes	Complex kinetics, potential for dye-compound interactions	Lower brightness and smaller dynamic range than some dyes

Experimental Protocols

Detailed methodologies are crucial for the successful application of VSDs. Below are representative protocols for using an oxonol dye (DiBAC4(3)) and a fast-response styryl dye (Di-4-ANEPPS).

Protocol 1: Membrane Potential Measurement with DiBAC4(3)

This protocol is adapted for use in a 96-well plate format for high-throughput screening but can be modified for microscopy.

Materials:

• DiBAC4(3) stock solution (e.g., 10 mM in DMSO)

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• Cells of interest cultured in a clear-bottom, black-walled 96-well plate

• Plate reader with fluorescence detection capabilities (Excitation: ~490 nm, Emission: ~516 nm)

• Ionophores (e.g., valinomycin (B1682140) and gramicidin) for calibration (optional)

Procedure:

• Prepare Dye Loading Solution: Dilute the DiBAC4(3) stock solution in HBSS to a final working concentration (typically 1-10 µM). The optimal concentration should be determined empirically for each cell type to maximize signal while minimizing toxicity.

• Cell Plating: Seed cells in the 96-well plate at a density that will result in a confluent monolayer on the day of the experiment.

• Dye Loading: Remove the culture medium from the wells and wash once with HBSS. Add 100 µL of the DiBAC4(3) loading solution to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes to allow the dye to load into the cells.

• Measurement: After incubation, the plate can be directly transferred to the plate reader. Measure the baseline fluorescence.

• Stimulation and Recording: Add compounds or stimuli of interest and monitor the change in fluorescence intensity over time. Increased fluorescence indicates depolarization.

• Calibration (Optional): To calibrate the fluorescence signal to millivolts, cells can be treated with a K+ ionophore like valinomycin in the presence of varying extracellular K+ concentrations to clamp the membrane potential at known values based on the Nernst equation. However, be aware that interactions between oxonol dyes and valinomycin have been reported[4].

Protocol 2: Fast Membrane Potential Changes with Di-4-ANEPPS

This protocol is designed for fluorescence microscopy to capture rapid changes in membrane potential, such as action potentials.

Materials:

• Di-4-ANEPPS stock solution (e.g., 1-5 mM in DMSO with 20% Pluronic F-127)

• Extracellular recording solution (e.g., Tyrode's solution)

• Cells cultured on glass coverslips

• Fluorescence microscope with a sensitive camera (sCMOS or EMCCD) and appropriate filter sets (e.g., Excitation: ~475 nm, Emission: ~617 nm)

• Field stimulation electrodes (optional)

Procedure:

• Prepare Dye Loading Solution: Dilute the Di-4-ANEPPS stock solution in the extracellular recording solution to a final concentration of 1-10 µM.

• Dye Loading: Replace the culture medium with the Di-4-ANEPPS loading solution and incubate at room temperature or 37°C for 5-30 minutes. The optimal time and temperature should be determined for the specific cell type.

• Washing: After loading, wash the cells 2-3 times with the extracellular recording solution to remove excess dye.

• Imaging: Mount the coverslip onto the microscope stage. Acquire a baseline fluorescence image.

• Stimulation and Recording: Initiate recording with a high frame rate (e.g., 100-1000 Hz). Apply a stimulus (e.g., electrical field stimulation, agonist application) to elicit a change in membrane potential.

• Data Analysis: The change in fluorescence intensity (ΔF/F) is calculated as (F - F₀)/F₀, where F is the fluorescence at a given time point and F₀ is the baseline fluorescence. A decrease in fluorescence typically corresponds to depolarization when using certain filter sets[5].

Visualization of Experimental Workflow and Signaling Pathway

To illustrate the application of voltage-sensitive dyes in a research context, the following diagrams, generated using the DOT language, depict a typical experimental workflow for screening ion channel modulators and a simplified signaling pathway involving membrane depolarization.

Experimental workflow for HTS of ion channel modulators.

Simplified signaling pathway leading to membrane depolarization.

Conclusion and Recommendations

The choice of a voltage-sensitive dye is a critical decision that can profoundly influence the outcome and interpretation of an experiment. While Oxonol 595 and other oxonol dyes can report changes in membrane potential, their significant limitation lies in their potential for pharmacological interference, particularly the activation of BK channels by Oxonol 595. This off-target effect necessitates extreme caution and thorough validation if it is to be used in systems where these channels are present and functionally relevant.

For researchers requiring fast temporal resolution to study events like action potentials, styryl dyes such as Di-4-ANEPPS or Di-8-ANEPPS are more suitable alternatives, despite their smaller relative signal change and potential for internalization. For long-term studies and applications requiring cell-type specificity and minimal pharmacological interference, genetically encoded voltage indicators are increasingly becoming the tools of choice, though they may present challenges in terms of signal-to-noise ratio and expression levels.

Ultimately, the ideal voltage-sensitive dye does not exist; the selection must be guided by the specific biological question, the experimental system, and a careful consideration of the potential limitations of each available tool. Researchers are strongly encouraged to perform pilot experiments to validate their chosen dye in their specific system, paying close attention to potential phototoxic and pharmacological side effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 3. Diverse Voltage-Sensitive Dyes Modulate GABAAReceptor Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Slow-Response Probes—Section 22.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. Methods for voltage-sensitive dye imaging of rat cortical activity with high signal-to-noise ratio - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Oxonol 595: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for environmental protection and workplace safety. This guide provides detailed procedures for the proper disposal of Oxonol 595, a voltage-sensitive fluorescent dye.

Immediate Safety and Handling Precautions

While Oxonol 595 is not classified as a hazardous substance or mixture according to its Safety Data Sheet (SDS), it is crucial to adhere to standard laboratory safety protocols.[1]

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses or goggles.

• Hand Protection: Use appropriate chemical-resistant gloves.

• Skin Protection: Wear a lab coat.

Handling:

• Avoid inhalation of dust or aerosols.[1]

• Prevent contact with skin and eyes.[1]

• Use in a well-ventilated area or under a fume hood.[1]

Step-by-Step Disposal Procedure

The disposal of Oxonol 595 should be conducted in accordance with institutional guidelines and local regulations.

• Consult Local Regulations: Before disposal, always consult your institution's Environmental Health and Safety (EHS) department and review local, state, and federal waste disposal regulations.

• Waste Collection:

  • Collect waste Oxonol 595, including any contaminated materials (e.g., pipette tips, weighing paper), in a designated and clearly labeled waste container.

  • The container should be suitable for chemical waste and properly sealed.

• Disposal of Uncontaminated, Expired, or Unwanted Product:

  • If the product is in its pure, solid form and has not been contaminated, it should be disposed of through your institution's chemical waste program.

  • Do not dispose of solid Oxonol 595 down the drain or in regular trash unless explicitly permitted by your EHS department.

• Disposal of Solutions:

  • Aqueous solutions containing Oxonol 595 should be collected in a designated aqueous waste container.

  • Avoid mixing with other incompatible waste streams.

• Contaminated Labware:

  • Disposable labware (e.g., tubes, pipette tips) that has come into contact with Oxonol 595 should be placed in a designated solid chemical waste container.

  • Non-disposable glassware should be decontaminated by rinsing with an appropriate solvent (e.g., ethanol (B145695) or isopropanol), and the rinsate collected as chemical waste.

First Aid Measures

In the event of accidental exposure, follow these first aid procedures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
Skin Contact	Wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.[1]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical attention.[1]

Oxonol 595 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Oxonol 595.

Caption: Workflow for the proper disposal of Oxonol 595 waste.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Personal protective equipment for handling Oxonol 595

This guide provides crucial safety and logistical information for the proper handling and disposal of Oxonol 595, a voltage-sensitive fluorescent dye. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals in a laboratory setting.

Hazard Identification and Risk Assessment

According to the Safety Data Sheet (SDS), Oxonol 595 is not classified as a hazardous substance or mixture. However, as with any laboratory chemical, it is imperative to exercise caution and adhere to good laboratory practices to minimize potential exposure. The primary routes of exposure are inhalation of the powder, skin contact, eye contact, and ingestion.

In case of exposure, the following first aid measures are recommended:

• Eye Contact: Immediately flush eyes with copious amounts of water, removing contact lenses if present. Seek medical attention.

• Skin Contact: Rinse the affected skin area thoroughly with water. Contaminated clothing should be removed, and a physician should be consulted.

• Inhalation: Move the individual to an area with fresh air. If breathing is difficult, cardiopulmonary resuscitation (CPR) may be administered, avoiding mouth-to-mouth resuscitation.

• Ingestion: The mouth should be washed out with water. Do not induce vomiting and seek immediate medical attention.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is essential to prevent direct contact with Oxonol 595. The following table summarizes the recommended PPE for various laboratory activities involving this dye.

Activity	Body Protection	Hand Protection	Eye Protection	Respiratory Protection
Weighing Powder	Laboratory Coat	Nitrile Gloves	Safety Goggles	Recommended to be performed in a chemical fume hood. If not possible, an N95-rated respirator should be considered.
Preparing Stock Solutions	Laboratory Coat	Nitrile Gloves	Safety Goggles or a Face Shield worn with Safety Glasses	Perform in a well-ventilated area, preferably a chemical fume hood.
Cell Staining & Analysis	Laboratory Coat	Nitrile Gloves	Safety Glasses with Side Shields	Not generally required if working with dilute solutions in a well-ventilated area.
Spill Cleanup	Laboratory Coat or Chemical Resistant Apron	Heavy-duty Nitrile or Neoprene Gloves	Safety Goggles and Face Shield	N95-rated respirator may be necessary depending on the spill size and ventilation.

Operational Plan for Safe Handling

Adherence to a standardized operational plan minimizes the risk of exposure and contamination.

1. Engineering Controls:

• Always handle the powdered form of Oxonol 595 in a certified chemical fume hood or a glove box to prevent inhalation of dust particles.

• Ensure that an eyewash station and a safety shower are readily accessible in the laboratory.

2. Procedural Steps:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the workspace by covering it with absorbent, disposable bench paper.

• Weighing: Carefully weigh the required amount of Oxonol 595 powder in a fume hood. Use a spatula for transfer and avoid creating dust.

• Solution Preparation: To create a stock solution, slowly add the weighed powder to the solvent (e.g., DMSO). Gently agitate to dissolve, avoiding splashing.

• Experimental Use: When using solutions of Oxonol 595, handle with care to prevent skin and eye contact. Use appropriate pipetting aids; never pipette by mouth.

• Post-Handling: After use, decontaminate all surfaces and equipment with an appropriate cleaning agent.

Disposal Plan

While Oxonol 595 is not classified as hazardous, all chemical waste should be managed responsibly.

• Chemical Waste: Unused stock solutions and experimental waste containing Oxonol 595 should be collected in a designated, sealed, and clearly labeled waste container. This container should be disposed of through your institution's chemical waste program. Do not pour concentrated solutions down the drain.

• Contaminated Materials: All disposable materials that have come into contact with Oxonol 595, such as gloves, pipette tips, and bench paper, should be collected in a separate, labeled waste bag and disposed of according to your institution's guidelines for chemically contaminated solid waste.

• Consultation: Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols in your facility.

Visualization of Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Oxonol 595 from preparation to disposal.